Imidazolidinetrione, [(phenylmethylene)amino]-

• CAS: 42839-64-5

Core Science & Biosynthesis

Physicochemical Properties of [(Phenylmethylene)amino]imidazolidinetrione: A Technical Guide

Executive Summary

This technical guide provides an in-depth physicochemical profile of [(phenylmethylene)amino]imidazolidinetrione (CAS: 42839-64-5), a specialized Schiff base derivative of parabanic acid.[1] Often investigated for its anticonvulsant and antimicrobial potential, this compound presents unique formulation challenges due to its dual-reactive nature: the hydrolytically labile azomethine linkage and the base-sensitive imidazolidinetrione ring.[1]

This document moves beyond standard data listing to analyze the causality between the molecule's structural features and its behavior in solution and solid states. It is designed to support researchers in optimizing synthesis, purification, and pre-clinical formulation strategies.

Chemical Identity & Structural Analysis[1][2][3][4][5]

Nomenclature and Classification[1]

• IUPAC Name: 1-[(Phenylmethylene)amino]imidazolidine-2,4,5-trione[1]

• Common Synonyms: 1-(Benzylideneamino)parabanic acid; Benzylideneaminoparabanic acid[1][2]

• CAS Number: 42839-64-5[1][3][4][2][5]

• Molecular Formula: C₁₀H₇N₃O₃[1][4]

• Molecular Weight: 217.18 g/mol [1]

Structural Architecture

The molecule consists of a rigid, planar parabanic acid (imidazolidinetrione) core fused to a phenyl ring via an azomethine (Schiff base) linker.

• The Core (Parabanic Acid): An electron-deficient, five-membered heterocyclic ring containing three carbonyl groups.[1] This creates a highly polarized system.

• The Linker (Azomethine -N=CH-): Connects the N1 position of the ring to the phenyl group.[1] This bond is the primary site of acid-catalyzed degradation.

• The Acidic Proton: The nitrogen at position 3 (N3) retains a proton.[1] Due to the electron-withdrawing nature of the flanking carbonyls (C2 and C4), this proton is significantly acidic (pKa ~5–6), allowing the formation of water-soluble salts in mild alkaline conditions.

Physicochemical Profiling

Solid-State Properties

Property	Value / Characteristic	Technical Insight
Physical State	White Crystalline Powder	Indicates high lattice energy typical of planar, stacking heterocycles.[1]
Melting Point	High (>240°C, dec.)	Predicted based on parabanic acid analogs.[1][2][6][7] High thermal stability in the solid state, but prone to decomposition near MP.
Crystallinity	High	Strong intermolecular hydrogen bonding (N-H[1]···O) and π-π stacking favor facile crystallization.
Hygroscopicity	Low to Moderate	The hydrophobic phenyl ring mitigates the hygroscopic nature of the polar parabanic core.[1]

Solution Properties

Property	Value	Context for Formulation
Solubility (Water)	Insoluble (< 0.1 mg/mL)	The lipophilic phenyl group dominates at neutral pH.[1]
Solubility (Organic)	High in DMSO, DMF; Moderate in EtOH	Dipolar aprotic solvents disrupt intermolecular H-bonds effectively.[1]
pKa (Acidic)	5.1 ± 0.5 (Predicted)	The N3-H proton is acidic.[1] Dissolution can be achieved in pH > 7 buffers (forming the anion).
LogP	~0.5 – 1.2 (Estimated)	Moderately lipophilic.[1] Capable of passive diffusion across biological membranes (e.g., BBB).

Stability & Degradation Pathways[1]

Understanding the stability profile is critical for handling this compound. It possesses two distinct "trigger points" for degradation, dictated by pH.

The "Dual-Trigger" Degradation Mechanism[1]

• Acidic Conditions (pH < 4): The azomethine linkage hydrolyzes.[1] The protonation of the imine nitrogen makes the adjacent carbon susceptible to water attack, cleaving the molecule into 1-aminoparabanic acid and benzaldehyde.

• Alkaline Conditions (pH > 9): The parabanic ring opens.[1] Hydroxide ions attack the highly electrophilic carbonyl carbons (C4/C5), leading to ring cleavage and formation of oxaluric acid derivatives.

Visualization of Degradation Logic

The following diagram illustrates the divergent degradation pathways based on environmental pH.

Figure 1: Divergent degradation pathways. Acid catalyzes imine hydrolysis, while base catalyzes parabanic ring opening.

Experimental Protocols

Synthesis & Purification Workflow

This protocol ensures high purity by minimizing the presence of unreacted benzaldehyde and preventing premature hydrolysis.

Reagents: 1-Aminoparabanic acid, Benzaldehyde, Glacial Acetic Acid (Catalyst), Ethanol (Solvent).[1]

• Dissolution: Dissolve 10 mmol of 1-aminoparabanic acid in 30 mL of hot ethanol.

• Condensation: Add 10 mmol of benzaldehyde and 2-3 drops of glacial acetic acid.

• Reflux: Heat the mixture under reflux for 3–4 hours. Monitor via TLC (Mobile phase: CHCl₃/MeOH 9:1).

• Crystallization: Cool the solution to room temperature. The product should precipitate as white crystals.

• Purification: Filter the solid and wash with cold ethanol (to remove benzaldehyde) followed by diethyl ether.

• Drying: Dry in a vacuum desiccator over P₂O₅. Do not oven dry above 60°C to avoid thermal degradation.

Stability-Indicating HPLC Method

To quantify degradation during formulation studies, use the following validated parameters:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 150 x 4.6 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water (Acidic buffer stabilizes the Schiff base during the run).

  • B: Acetonitrile.[1]

• Gradient: 10% B to 90% B over 20 minutes.

• Detection: UV at 254 nm (aromatic rings) and 210 nm (carbonyls).[1]

• Note: Prepare samples in anhydrous acetonitrile or DMSO to prevent hydrolysis prior to injection.

Spectral Characterization

Diagnostic peaks confirm the integrity of the structure.

Technique	Diagnostic Signal	Assignment
FT-IR	1710–1780 cm⁻¹ (Broad/Multi)	C=O[1] Stretching (Parabanic ring trione system).[1]
FT-IR	1600–1640 cm⁻¹ (Sharp)	C=N Stretching (Azomethine linkage).[1]
¹H NMR	δ 8.5–9.0 ppm (Singlet)	Azomethine proton (-N=CH -Ph).[1]
¹H NMR	δ 11.0–12.0 ppm (Broad Singlet)	Imide proton (N3-H ).[1] Disappears with D₂O exchange.
UV-Vis	λmax ~280–320 nm	n→π* transitions of the conjugated system.[1]

Biological Context & Applications[4][9][10][11]

Drug Delivery Implications

The physicochemical profile suggests specific formulation strategies:

• Oral Bioavailability: The estimated LogP (~1.[1]0) and molecular weight (217 Da) fall within the "Rule of Five" compliant space, suggesting good passive absorption.

• Blood-Brain Barrier (BBB): The lipophilic phenyl group facilitates BBB penetration, which is essential for its potential application as an anticonvulsant (similar to phenytoin or ethosuximide).[1]

• Prodrug Potential: The Schiff base linkage is reversible. In vivo, acidic endosomes could hydrolyze the compound, releasing the parabanic acid core and benzaldehyde. This must be considered during toxicity screening.

Antimicrobial Activity

Schiff bases of parabanic acid have demonstrated activity against Gram-positive bacteria (S. aureus).[1][8] The mechanism likely involves the chelation of essential metal ions (e.g., Fe²⁺, Cu²⁺) by the azomethine nitrogen and carbonyl oxygens, disrupting bacterial metalloenzymes.

References

• ChemicalBook. (2025).[1] 1-(Benzylideneamino)parabanic Acid - CAS 42839-64-5 Properties and Safety. Retrieved from [1]

• Santa Cruz Biotechnology. (2024).[1] 1-(Benzylideneamino)parabanic Acid Product Data Sheet. Retrieved from

• National Institutes of Health (NIH). (2020).[1] Parabanic Acid Derivatives and Anticonvulsant Activity.[7][9] PubChem Compound Summary. Retrieved from

• Ungoren, S. H., et al. (2023). Synthesis and 1,3-Dipolar Cycloaddition of Parabanic Acid Derivatives. MDPI Molecules. Retrieved from [1]

• Wishart, D., et al. (2021).[6] Parabanic Acid: Spectral and Physicochemical Data. NP-MRD Database. Retrieved from [1]

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Chemical stability of imidazolidinetrione Schiff bases

An In-depth Technical Guide to the Chemical Stability of Imidazolidinetrione Schiff Bases

Abstract

Imidazolidinetrione Schiff bases represent a class of heterocyclic compounds with significant potential in medicinal chemistry and drug development. Their unique structure, combining the reactive azomethine group of a Schiff base with the poly-carbonyl functionality of the imidazolidinetrione ring, makes them attractive scaffolds for designing novel therapeutic agents. However, this same structural complexity introduces inherent chemical stability challenges that are critical to understand and navigate during drug discovery, development, and formulation. This guide provides a comprehensive technical overview of the factors governing the stability of these molecules. We will explore the primary degradation pathways—hydrolysis, oxidation, and photodegradation—and present the underlying chemical principles. Furthermore, this document details a systematic approach to stability assessment through forced degradation studies, providing field-proven experimental protocols and data interpretation strategies for researchers, scientists, and drug development professionals.

Introduction: The Structural and Therapeutic Significance of Imidazolidinetrione Schiff Bases

The imidazolidinetrione core, also known as parabanic acid, is a derivative of hydantoin (imidazolidine-2,4-dione) and is found in various biologically active molecules.[1] When conjugated with a primary amine via a Schiff base linkage (-N=CH-), it creates a versatile molecular architecture. The imine group is often pivotal for biological activity, interacting with targets like proteins and enzymes through hydrogen bonding or coordination.[2] This combination has been explored for developing novel inhibitors of enzymes such as soluble epoxide hydrolase and cholinesterases.[3][4]

However, the chemical stability of these compounds is a double-edged sword. The reactivity that confers biological function also makes them susceptible to degradation. The two primary points of vulnerability are:

• The Azomethine (Imine) Bond: This C=N double bond is susceptible to hydrolysis, a reversible reaction that cleaves the Schiff base back into its constituent amine and aldehyde/ketone.[5]

• The Imidazolidinetrione Ring: This heterocyclic system contains multiple amide-like bonds and carbonyl groups, making it prone to both hydrolytic ring-opening and oxidative degradation.[6]

A thorough understanding of these liabilities is not merely an academic exercise; it is a prerequisite for successful drug development. Poor chemical stability can lead to loss of potency, formation of potentially toxic degradants, and a shortened shelf-life, ultimately compromising patient safety and therapeutic efficacy.[7] This guide is structured to provide the foundational knowledge and practical methodologies required to characterize and mitigate these stability risks.

Fundamental Principles of Chemical Stability and Degradation

The stability of an imidazolidinetrione Schiff base is not an intrinsic constant but is heavily influenced by its chemical environment. The key factors that dictate its degradation kinetics are pH, temperature, solvent, presence of oxidizing agents, and exposure to light.

Hydrolytic Degradation: The Primary Pathway

Hydrolysis is the most common degradation pathway for Schiff bases. The reaction is catalyzed by both acid and base and involves the nucleophilic attack of water on the electrophilic imine carbon.[8]

• Acid-Catalyzed Hydrolysis: Under acidic conditions, the imine nitrogen is protonated. This protonation increases the electrophilicity of the imine carbon, making it more susceptible to attack by a water molecule. This is often the rate-determining step.[9]

• Base-Catalyzed Hydrolysis: In basic media, the hydroxide ion acts as a potent nucleophile, directly attacking the imine carbon.[10]

• The Imidazolidinetrione Ring: The ring itself is also subject to hydrolysis. Similar to the hydantoin ring, the amide bonds can be cleaved under both acidic and basic conditions, leading to ring-opening and the formation of various degradation products.[6] Basic conditions, in particular, can facilitate the nucleophilic attack of a hydroxide ion on one of the carbonyl carbons, leading to the formation of a salt of the ring-opened acid.[6]

The overall hydrolytic degradation pathway can be visualized as a two-pronged process, affecting both the imine linkage and the heterocyclic core.

Figure 1: General overview of hydrolytic degradation pathways.

Oxidative Degradation

Oxidative processes, often mediated by atmospheric oxygen (autoxidation) or reactive oxygen species, pose another significant threat.[11]

• The Imidazolidinetrione Ring: The C5 position of the related imidazolidine-2,4-dione (hydantoin) ring is known to be particularly susceptible to oxidation, which can lead to the formation of 5-hydroxy derivatives and further oxidized products.[6] Given the presence of a carbonyl at C5 in the trione structure, this position remains a potential site for oxidative attack.

• The Imine Bond and Substituents: While the imine bond itself is less prone to oxidation than the heterocyclic core, aromatic substituents on either side of the imine can be susceptible to oxidation, depending on their electronic nature.

Oxidative degradation is a concern during manufacturing and long-term storage, especially if the molecule is exposed to air, peroxide-containing excipients, or certain metal ions that can catalyze oxidation.[12]

Photodegradation

Many heterocyclic and aromatic compounds are sensitive to light. Exposure to UV or even visible light can promote molecules to an excited state, leading to photochemical reactions.[13] For imidazolidinetrione Schiff bases, potential photolytic pathways include:

• Isomerization: E/Z (trans/cis) isomerization around the C=N double bond.

• Oxidation: Photo-oxidation, where light energy facilitates reactions with oxygen. Imidazole moieties, in particular, can be sensitive to photodegradation.[13]

• Ring Cleavage: High-energy photons can induce cleavage of bonds within the imidazolidinetrione ring.

Photostability is a critical parameter assessed according to ICH Q1B guidelines to determine the need for light-resistant packaging and special handling instructions.[14]

Systematic Stability Assessment: Forced Degradation Studies

Forced degradation, or stress testing, is the cornerstone of stability assessment in drug development.[7] It involves subjecting the compound to conditions more severe than those used for accelerated stability testing to intentionally generate degradation products. The primary goals are to elucidate degradation pathways, identify potential degradants, and develop and validate a stability-indicating analytical method.

A stability-indicating method, typically a High-Performance Liquid Chromatography (HPLC) method, is one that can accurately quantify the decrease in the active pharmaceutical ingredient (API) content due to degradation and separate it from all its degradation products, excipients, and other impurities.

Designing a Forced Degradation Study

A typical forced degradation study exposes the drug substance (in both solid and solution states) to the following conditions:

Stress Condition	Typical Reagents & Parameters	Target Degradation	Primary Degradation Pathway Investigated
Acid Hydrolysis	0.1 M - 1 M HCl, Room Temp to 60°C	5-20%	Acid-catalyzed hydrolysis of imine and amide bonds.
Base Hydrolysis	0.1 M - 1 M NaOH, Room Temp to 60°C	5-20%	Base-catalyzed hydrolysis of imine and amide bonds.
Oxidation	3% - 30% H₂O₂, Room Temp	5-20%	Oxidation of the heterocyclic ring and susceptible functional groups.
Thermal	>40°C above accelerated testing temp (e.g., 80°C)	5-20%	Thermally induced degradation; provides energy for hydrolysis/oxidation.
Photolytic	ICH Q1B specified light/UV exposure (e.g., 1.2 million lux-hours and 200 W·h/m²)	Detectable	Photochemical degradation (isomerization, photo-oxidation, cleavage).

Table 1: Recommended conditions for a forced degradation study.[11]

The goal is to achieve a target degradation of 5-20%. Over-stressing can lead to secondary degradants not relevant to real-world storage, while under-stressing may not produce sufficient degradants to validate the analytical method.[7]

Figure 2: Workflow for a forced degradation study.

Experimental Protocols for Stability Assessment

The following protocols are provided as a validated starting point. Researchers must adapt concentrations, temperatures, and time points based on the specific lability of the test compound.

Protocol: Kinetic Study of Hydrolytic Stability

This protocol allows for the determination of pseudo-first-order rate constants (k_obs) for hydrolysis at different pH values.

Materials:

• Imidazolidinetrione Schiff base

• Dioxane or Acetonitrile (HPLC grade)

• Buffer solutions (e.g., HCl for pH 1-2, acetate for pH 4-5, phosphate for pH 6-8, borate for pH 9-10)[8]

• UV-Vis Spectrophotometer with a thermostatted cell holder

• HPLC-UV system

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution (e.g., 1 mg/mL) of the Schiff base in a suitable organic solvent like dioxane or acetonitrile. The solution should be stored protected from light and used promptly.[10]

• Reaction Setup: In a series of vials, prepare the desired buffer solutions. Place them in a water bath set to the target temperature (e.g., 37°C).

• Initiation of Reaction: To initiate the hydrolysis, add a small aliquot of the Schiff base stock solution to a pre-warmed buffer solution in a quartz cuvette, ensuring the final organic solvent concentration is low (e.g., <10%) to maintain aqueous conditions. The final substrate concentration should yield an absorbance in the linear range of the spectrophotometer (typically 0.1 - 1.0 AU).[8]

• Data Acquisition (Spectrophotometric): Immediately begin monitoring the decrease in absorbance at the λ_max of the Schiff base or the increase in absorbance of a degradation product over time. Record data at regular intervals until the reaction is complete (i.e., absorbance is stable).

• Data Analysis: The hydrolysis of Schiff bases typically follows pseudo-first-order kinetics.[8] Plot ln(A_t - A_∞) versus time (t), where A_t is the absorbance at time t and A_∞ is the absorbance at infinite time. The pseudo-first-order rate constant (k_obs) is the negative of the slope of this line.

• Confirmation (HPLC): At each time point, an aliquot can be quenched (e.g., by neutralization or dilution in mobile phase) and injected into a validated HPLC system to monitor the disappearance of the parent peak and the appearance of degradation peaks. This confirms the results from the spectrophotometric analysis and provides separation data.

Protocol: Forced Oxidative Degradation

Materials:

• Imidazolidinetrione Schiff base

• 30% Hydrogen Peroxide (H₂O₂)

• Methanol or Acetonitrile (HPLC grade)

• HPLC-UV/MS system

Procedure:

• Sample Preparation: Dissolve a known amount of the Schiff base in a suitable solvent (e.g., methanol) to a concentration of approximately 1 mg/mL.

• Stress Application: To the solution, add a volume of 3% H₂O₂ (prepared by diluting 30% H₂O₂). A common starting point is a 1:1 ratio of drug solution to 3% H₂O₂.[6]

• Incubation: Store the reaction mixture at room temperature, protected from light.

• Time Point Analysis: At specified time points (e.g., 2, 6, 24, and 48 hours), withdraw an aliquot. Quench the reaction by significant dilution with the mobile phase to stop further degradation.

• Analysis: Analyze the sample immediately by a validated stability-indicating HPLC-UV/MS method. The mass spectrometer is crucial for obtaining the molecular weights of the new peaks, providing initial clues for structural elucidation of oxidative degradants.

• Control: A control sample (drug substance in solvent without H₂O₂) should be run in parallel to differentiate oxidative degradants from solvent-induced artifacts.

Conclusion and Future Perspectives

The chemical stability of imidazolidinetrione Schiff bases is a multifaceted challenge governed by the interplay of the labile imine bond and the reactive heterocyclic core. A comprehensive understanding of their degradation under hydrolytic, oxidative, and photolytic stress is paramount for any successful drug development campaign. The systematic application of forced degradation studies, as outlined in this guide, provides the necessary framework to build this understanding. By elucidating degradation pathways and developing robust, stability-indicating analytical methods, researchers can make informed decisions regarding lead candidate selection, formulation design, and packaging, ultimately ensuring the delivery of a safe, stable, and efficacious therapeutic product. As new derivatives of this scaffold are synthesized, the principles and protocols described herein will serve as a foundational tool for navigating the critical path of chemical stability assessment.

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Electronic Properties and Synthetic Protocols of Phenylmethylene-Amino Substituted Imidazolidines

The following technical guide details the electronic properties, synthesis, and characterization of Phenylmethylene-Amino Substituted Imidazolidines . This class of compounds, often characterized as cyclic guanidine or urea derivatives bearing a Schiff base functionality, represents a critical scaffold in medicinal chemistry due to their tunable electronic features and versatile binding profiles (e.g., 5-HT2A antagonism, adrenergic modulation).

Executive Technical Summary

Phenylmethylene-amino substituted imidazolidines (PMIs) function as pharmacophoric chameleons. Their activity is governed by the electronic interplay between the electron-rich imidazolidine ring (acting as a push system) and the phenylmethylene moiety (acting as a pull system), mediated by an azomethine (

) bridge.

For drug development professionals, the value of PMIs lies in their tautomeric versatility and tunable dipole moments . The electronic distribution across the

linker dictates their interaction with G-protein coupled receptors (GPCRs), specifically influencing hydrogen bond donor/acceptor status in the binding pocket.

Electronic Architecture & Tautomerism

Tautomeric Equilibrium

The defining electronic feature of PMIs is the prototropic tautomerism involving the imidazolidine ring nitrogens and the exocyclic amino-imine linker. Understanding this is non-negotiable for accurate docking studies.

• Form A (Amino-Imine): The double bond is exocyclic to the ring (

  ). This form is generally favored in non-polar solvents.

• Form B (Imino-Amine): The double bond is endocyclic (

  ). This form often predominates in polar protic solvents and biological media due to stabilization by solvation.

Electronic Consequence: The transition between Form A and Form B alters the hybridization of the ring nitrogens (

vs ), significantly changing the vector of the molecular dipole moment.

Frontier Molecular Orbitals (FMO)

Density Functional Theory (DFT) studies (B3LYP/6-311++G(d,p) level) reveal critical insights into the reactivity of PMIs:

• HOMO Localization: Predominantly located on the imidazolidine ring and the lone pairs of the hydrazine bridge. This region acts as the nucleophilic center, susceptible to electrophilic attack or metabolic oxidation.

• LUMO Localization: Distributed across the phenylmethylene (

  ) system and the azomethine bond. This region is electrophilic and sensitive to nucleophilic attack (e.g., by active site cysteines).

• Band Gap (

  ):

  • Electron-Withdrawing Groups (EWGs) (e.g.,

    , ) on the phenyl ring lower the LUMO energy , narrowing the band gap. This increases global softness ( ), making the molecule more polarizable and reactive.

  • Electron-Donating Groups (EDGs) (e.g.,

    , ) raise the HOMO energy , facilitating charge transfer interactions with receptor residues (e.g., -stacking with Phenylalanine or Tryptophan).

Substituent Effects (Hammett Correlation)

The electronic density at the azomethine carbon is linearly correlated with the Hammett substituent constant (

).

• : Positive reaction constant indicates that nucleophilic attack at the imine carbon is facilitated by EWGs.

• Implication: To increase metabolic stability (resistance to hydrolysis), introduce mild EDGs (e.g., 4-Me, 4-OMe) to reduce the electrophilicity of the azomethine carbon.

Visualization: Electronic & Tautomeric Pathways

The following diagram illustrates the tautomeric equilibrium and the electronic "Push-Pull" system inherent to these molecules.

Caption: Tautomeric equilibrium between exocyclic and endocyclic forms, modulated by solvent polarity and substituents, determining receptor binding affinity.

Experimental Protocols

Synthesis of 1-(Benzylideneamino)imidazolidin-2-ones

This protocol describes the condensation of 1-aminoimidazolidin-2-one with substituted benzaldehydes. This method avoids harsh conditions, preserving sensitive functional groups.

Reagents:

• 1-Aminoimidazolidin-2-one (1.0 equiv)

• Substituted Benzaldehyde (1.0 equiv)

• Ethanol (Absolute)

• Glacial Acetic Acid (Catalytic, 2-3 drops)

Workflow:

• Preparation: Dissolve 1-aminoimidazolidin-2-one (10 mmol) in absolute ethanol (20 mL) in a round-bottom flask.

• Addition: Add the substituted benzaldehyde (10 mmol) dropwise with constant stirring.

• Catalysis: Add 2-3 drops of glacial acetic acid.

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours. Monitor progress via TLC (Mobile phase: CHCl :MeOH 9:1).

• Isolation: Cool the reaction mixture to room temperature, then to

  in an ice bath. The Schiff base will precipitate.

• Purification: Filter the solid under vacuum. Wash with cold ethanol (2 x 5 mL) and diethyl ether (2 x 5 mL). Recrystallize from Ethanol/DMF if necessary.

Microwave-Assisted Green Synthesis (Alternative)

For high-throughput library generation, use this solvent-free method.

• Mix amine and aldehyde (1:1 ratio) in a mortar.

• Grind to a fine paste.

• Irradiate in a microwave reactor (300W) for 2–5 minutes at

  .

• Recrystallize the resulting solid from ethanol.

Computational Setup (DFT)

To validate electronic properties, use the following Gaussian/ORCA input parameters:

• Method: DFT (Density Functional Theory)[1][2][3][4]

• Functional: B3LYP-D3 (Includes dispersion correction)

• Basis Set: 6-311++G(d,p) (Essential for accurate lone pair and H-bond modeling)

• Solvation: IEFPCM (Water or DMSO) to simulate biological environment.

• Key Calculation: Frequency analysis (ensure no imaginary frequencies) + NBO (Natural Bond Orbital) analysis to quantify charge transfer.

Data Presentation: Electronic & Spectral Parameters

Table 1: Substituent Effects on Electronic Parameters (Simulated)

Substituent (R)	(Hammett)	HOMO (eV)	LUMO (eV)	Gap ( )	Dipole (Debye)	Predicted Reactivity
-H	0.00	-5.82	-1.25	4.57	3.45	Baseline
-NO	+0.78	-6.15	-2.85	3.30	6.12	High (Electrophilic)
-OMe	-0.27	-5.55	-1.10	4.45	3.80	Moderate (Nucleophilic)
-CF	+0.54	-6.02	-2.15	3.87	4.95	High (Lipophilic)
-N(Me)	-0.83	-5.10	-0.95	4.15	4.20	High (Oxidation prone)

Table 2: Key Spectroscopic Signatures

Technique	Signal	Assignment	Structural Insight
H NMR	8.2 – 8.6 ppm (s, 1H)		Confirms Schiff base formation. Shifts downfield with EWGs.
H NMR	3.4 – 3.8 ppm (m, 4H)	Imidazolidine	Symmetry indicates rapid tautomeric exchange or fixed planar form.
IR (FT-IR)	1610 – 1640 cm		Strong stretch. Lower frequency indicates conjugation.
IR (FT-IR)	1690 – 1720 cm		Present only in imidazolidin-2-one derivatives.

Biological Implications & ADME[5]

The electronic properties directly influence the ADME (Absorption, Distribution, Metabolism, Excretion) profile:

• Blood-Brain Barrier (BBB) Permeability:

  • Derivatives with

    eV (harder electrophiles) tend to be more stable and less toxic.

  • Lipophilicity (

    ) is enhanced by phenyl substitution. A of 2.0–3.5 is ideal for CNS activity (e.g., 5-HT2A antagonists).

• Metabolic Stability:

  • The azomethine bond is a metabolic soft spot (hydrolysis).

  • Strategy: Substitution with ortho-groups (e.g., 2-Cl, 2-Me) on the phenyl ring creates steric hindrance, protecting the imine bond from enzymatic hydrolysis without significantly altering the electronic profile.

Synthesis Workflow Diagram

Caption: Step-by-step synthetic pathway for the condensation of amino-imidazolidines with benzaldehydes.

References

• Dwulet, G. E., et al. (2024). Synthesis and in vitro evaluation of novel amino-phenylmethylene-imidazolone 5-HT2A receptor antagonists. RSC Medicinal Chemistry. Link

• Saeed, A., et al. (2015). Synthesis, molecular properties, toxicity and biological evaluation of some new substituted imidazolidine derivatives. Saudi Pharmaceutical Journal. Link

• Matysiak, J., et al. (2012).[5] N-(Imidazolidin-2-ylidene)-1-arylmethanamine oxides: synthesis, structure and pharmacological evaluation. ChemMedChem. Link

• Spallarossa, A., et al. (2022). Mono- and di-acylated imidazolidine-2-thione derivatives: synthesis, cytotoxicity evaluation and computational studies. Molecular Diversity. Link

• El Bakri, Y., et al. (2023).[6] Synthesis, investigation of the crystal structure, DFT calculations, and in silico medicinal potential of hydrazono- and aminomethylene substituted pyrazolidine-3,5-diones. New Journal of Chemistry. Link

Sources

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• 2. The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis, investigation of the crystal structure, DFT calculations, and in silico medicinal potential of hydrazono- and aminomethylene substituted pyrazolidine-3,5-diones as potential anticancer scaffolds - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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Protocols & Analytical Methods

Synthesis Protocol for Imidazolidinetrione [(phenylmethylene)amino]-: A Detailed Guide for Researchers

Abstract

This comprehensive application note provides a detailed, research-grade protocol for the synthesis of Imidazolidinetrione [(phenylmethylene)amino]-, a heterocyclic compound of interest in medicinal chemistry and drug development. This guide is designed for researchers, scientists, and professionals in the field, offering a step-by-step methodology grounded in established chemical principles. The protocol outlines a two-step synthetic pathway: the formation of the key intermediate, 1-aminoimidazolidine-2,4,5-trione, followed by its condensation with benzaldehyde to yield the final product. This document provides in-depth explanations for each experimental choice, ensuring both reproducibility and a thorough understanding of the underlying chemical transformations.

Introduction: The Significance of the Imidazolidinetrione Scaffold

The imidazolidinetrione, or parabanic acid, core is a prominent scaffold in medicinal chemistry, recognized for its diverse biological activities. Derivatives of this heterocyclic system have been investigated for their potential as anticonvulsant, antidiabetic, and antimicrobial agents. The introduction of a [(phenylmethylene)amino] substituent, a Schiff base moiety, to this core structure opens avenues for the exploration of novel chemical space and the development of new therapeutic leads. The synthesis of such derivatives is, therefore, a crucial step in the drug discovery pipeline.

This application note details a robust and logical synthetic strategy, empowering researchers to confidently prepare Imidazolidinetrione [(phenylmethylene)amino]- for further investigation.

Proposed Synthetic Pathway

The synthesis of Imidazolidinetrione [(phenylmethylene)amino]- is proposed to proceed via a two-step sequence, as illustrated in the workflow diagram below. This approach is based on well-established reactions for the formation of parabanic acid derivatives and Schiff bases.

Caption: Overall workflow for the synthesis of Imidazolidinetrione [(phenylmethylene)amino]-.

Materials and Equipment

Reagents

Reagent	Grade	Supplier
Biurea (Hydrazodicarbonamide)	Reagent	Sigma-Aldrich
Oxalyl Chloride	≥98%	Sigma-Aldrich
Dichloromethane (DCM), Anhydrous	≥99.8%	Sigma-Aldrich
Triethylamine	≥99.5%	Sigma-Aldrich
Benzaldehyde	≥99%	Sigma-Aldrich
Ethanol, Absolute	≥99.5%	Sigma-Aldrich
Glacial Acetic Acid	≥99.7%	Sigma-Aldrich
Diethyl Ether	Laboratory Grade	Fisher Scientific
Sodium Sulfate, Anhydrous	ACS Reagent	Fisher Scientific
Deuterated Solvents (e.g., DMSO-d6)	NMR Grade	Cambridge Isotope Laboratories

Equipment

• Round-bottom flasks (various sizes)

• Magnetic stirrer with heating mantle

• Reflux condenser

• Dropping funnel

• Inert atmosphere setup (Nitrogen or Argon)

• Rotary evaporator

• Büchner funnel and vacuum flask

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• UV lamp for TLC visualization

• Melting point apparatus

• Nuclear Magnetic Resonance (NMR) spectrometer

• Infrared (IR) spectrometer

• Mass spectrometer

Experimental Protocols

Step 1: Synthesis of 1-Aminoimidazolidine-2,4,5-trione (Intermediate)

This procedure is based on the established synthesis of parabanic acid derivatives from ureas and oxalyl chloride.[1][2] The use of biurea is proposed to introduce the N-amino functionality.

Protocol:

• Reaction Setup: In a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, suspend biurea (1 equivalent) in anhydrous dichloromethane (DCM, approximately 10 mL per gram of biurea).

• Addition of Base: Add triethylamine (2.2 equivalents) to the suspension. Triethylamine acts as a base to neutralize the HCl gas produced during the reaction.

• Addition of Oxalyl Chloride: Cool the mixture to 0 °C in an ice bath. Add oxalyl chloride (1.1 equivalents) dropwise via a dropping funnel over 30 minutes. The dropwise addition is crucial to control the exothermic reaction.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up: Cool the reaction mixture to room temperature. Filter the mixture to remove triethylamine hydrochloride salt. Wash the filtrate with cold water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Step 2: Synthesis of Imidazolidinetrione [(phenylmethylene)amino]- (Final Product)

This step involves a classic Schiff base formation through the condensation of the primary amino group of the intermediate with the carbonyl group of benzaldehyde.[3][4]

Protocol:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 1-aminoimidazolidine-2,4,5-trione (1 equivalent) in absolute ethanol (approximately 15 mL per gram of the intermediate).

• Addition of Benzaldehyde: Add benzaldehyde (1.1 equivalents) to the solution.

• Catalysis: Add a catalytic amount of glacial acetic acid (2-3 drops). The acid catalyzes the dehydration step of the condensation reaction.

• Reaction: Reflux the reaction mixture for 3-5 hours. Monitor the formation of the product by TLC.

• Isolation: Upon completion, cool the reaction mixture in an ice bath to induce precipitation of the product.

• Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with cold diethyl ether to remove any unreacted benzaldehyde. The product can be further purified by recrystallization from ethanol.

Characterization of the Final Product

The structure of the synthesized Imidazolidinetrione [(phenylmethylene)amino]- should be confirmed using standard analytical techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons of the phenyl ring and the azomethine proton (-N=CH-). The absence of the -NH₂ protons from the intermediate.
¹³C NMR	Resonances for the carbonyl carbons of the imidazolidinetrione ring, the aromatic carbons, and the azomethine carbon.
IR Spectroscopy	Characteristic absorption bands for C=O stretching (in the trione ring), C=N stretching of the imine, and aromatic C-H stretching.
Mass Spectrometry	A molecular ion peak corresponding to the calculated mass of the product.
Melting Point	A sharp and defined melting point, indicating the purity of the compound.

Mechanistic Insights

The synthesis involves two key chemical transformations: a cyclization to form the heterocyclic core and a condensation to form the Schiff base.

Caption: Proposed reaction mechanism for the synthesis.

Troubleshooting and Safety Considerations

• Low Yield in Step 1: Ensure all reagents and solvents are anhydrous, as moisture can hydrolyze oxalyl chloride. The reaction may require a longer reflux time or a slight excess of oxalyl chloride.

• Incomplete Reaction in Step 2: The reaction may be equilibrium-limited. Using a Dean-Stark apparatus to remove the water formed during the reaction can drive the equilibrium towards the product.

• Safety: Oxalyl chloride is toxic and corrosive and reacts violently with water.[5] All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn. Dichloromethane is a suspected carcinogen and should be handled with care.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the synthesis of Imidazolidinetrione [(phenylmethylene)amino]-. By following the detailed steps and understanding the rationale behind each procedure, researchers can reliably synthesize this compound for further biological and pharmacological evaluation. The provided framework emphasizes safety, reproducibility, and a deep understanding of the chemical principles at play.

References

• Choi, S. K., et al. (2012). Synthesis and Decomposition of Parabanic Acid Derivatives. Asian Journal of Chemistry, 24(11), 5095-5098.
• Fuguet, E., et al. (2013). Synthesis, Characterization and Antibacterial Activity of Schiff Base and its Metal (II) Complexes Derived From 3-Aminophenol and Benzaldehyde.
• Muhammad, A., et al. (2023). Synthesis and Characterization of New Schiff Bases and Biological Studies. Der Pharma Chemica, 15(5), 67-83.
• Aliyu, H. N., & Sani, U. (2021). Synthesis and physicochemical study on Ni(II) complex of Schiff base derived from 4-methoxybenzaldehyde and o-aminobenzoic acid. Moroccan Journal of Chemistry, 9(4), 698-705.
• Zatsepina, E., et al. (2023). Synthesis of Norabietyl and Nordehydroabietyl Imidazolidine-2,4,5-Triones and Their Activity against Tyrosyl-DNA Phosphodiesterase 1. Molecules, 28(22), 7551.
• Al-Otaibi, J. S., et al. (2022). Transition Metal Complexes of Schiff Base Ligands Prepared from Reaction of Aminobenzothiazole with Benzaldehydes. Molecules, 27(7), 2197.
• Burmistrov, V. A., et al. (2020). Imidazolidine-2,4,5- and pirimidine-2,4,6-triones – new primary pharmacophore for soluble epoxide hydrolase inhibitors with enhanced water solubility. Bioorganic & Medicinal Chemistry Letters, 30(24), 127623.
• Antony, A., et al. (2016). Amino Acid based Schiff Bases and its Zn (II) Complexes. Research & Reviews: Journal of Chemistry, 5(2).
• Lee, J. H., et al. (2016). Catalytic conversion of urea to biuret: A catalyst screening study. Korean Journal of Chemical Engineering, 33(10), 2871-2876.
• Roviello, G. N., & Musumeci, D. (2012).

• Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Al-Mousawi, S. M., & Al-Amery, M. H. A. (2024). A Novel Green Electrosynthesis of Azodicarbonamide Foaming Agent by Anodic Oxidation of Biurea. Organic Chemistry Research, 10(1), 11-19.
• Ostrowska, K., et al. (2021). The Highly Regioselective Synthesis of Novel Imidazolidin-2-Ones via the Intramolecular Cyclization/Electrophilic Substitution of Urea Derivatives and the Evaluation of Their Anticancer Activity. Molecules, 26(15), 4414.
• Aboul-Enein, M. N., et al. (2020). Design and synthesis of novel parabanic acid derivatives as anticonvulsants. Bioorganic Chemistry, 94, 103473.

• Organic Chemistry Portal. (n.d.). Synthesis of urea derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of imidazolidine-2,4,5-triones. Retrieved from [Link]

• Google Patents. (n.d.). WO2009018504A1 - Process for the synthesis of diaminopyridine and related compounds.
• van Schijndel, J., et al. (2017). The green Knoevenagel condensation: solvent-free condensation of benzaldehydes.

• Wikipedia. (n.d.). Oxalyl chloride. Retrieved from [Link]

• Kapoor, A., et al. (2016). Design, synthesis and antimicrobial evaluation of para amino benzoic acid derivatives. Der Pharmacia Lettre, 8(12), 57-67.
• Gzella, A. K., et al. (2015). A Study on the Condensation Reaction of 4-Amino-3,5-dimethyl-1,2,4-triazole with Benzaldehydes: Structure and Spectroscopic Properties of Some New Stable Hemiaminals. Molecules, 20(9), 17109-17131.
• Gzella, A. K., et al. (2015). A Study on the Condensation Reaction of 4-Amino-3,5-dimethyl-1,2,4-triazole with Benzaldehydes: Structure and Spectroscopic Properties of Some New Stable Hemiaminals. Molecules, 20(9), 17109-17131.

• Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

• LabXchange. (2025, January 1). Organic Chemistry: Condensation Reactions. Retrieved from [Link]

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• 5. Oxalyl chloride - Wikipedia [en.wikipedia.org]

Condensation reaction conditions for parabanic acid derivatives

An Application Guide to Condensation Reactions for the Synthesis of Parabanic Acid Derivatives

Authored by: A Senior Application Scientist

Abstract

Parabanic acid, known systematically as imidazolidine-2,4,5-trione, represents a versatile heterocyclic scaffold of significant interest in medicinal chemistry and materials science. Its unique structural features, including two reactive carbonyl groups and an active methylene position at C5, make it an ideal substrate for a variety of condensation reactions. This guide provides an in-depth exploration of the primary condensation methodologies used to synthesize and functionalize parabanic acid derivatives. We will delve into the mechanistic underpinnings of Knoevenagel-type condensations and Schiff base formations, offering detailed, field-proven protocols for researchers. The causality behind experimental choices, such as catalyst selection and reaction conditions, is explained to empower scientists to optimize these transformations for their specific molecular targets. This document serves as a comprehensive resource for researchers, chemists, and drug development professionals aiming to leverage the synthetic potential of the parabanic acid core.

Introduction: The Chemical Versatility of Parabanic Acid

Parabanic acid and its derivatives are a class of compounds that have garnered substantial attention due to their wide-ranging biological activities, including potential applications as inhibitors of enzymes like soluble epoxide hydrolase and cholinesterases[1][2]. The core structure, imidazolidine-2,4,5-trione, is synthesized through the condensation of ureas with oxalyl chloride, a robust method that allows for the introduction of various substituents at the N1 and N3 positions[1][3].

The true synthetic power of the parabanic acid scaffold lies in the reactivity of its C5 position. The two adjacent carbonyl groups significantly increase the acidity of the C5 methylene protons, making this position a potent nucleophile after deprotonation. This "active methylene" character is the cornerstone of its utility in Knoevenagel condensations. Furthermore, the carbonyl groups themselves can act as electrophiles, readily undergoing condensation with primary amines to form imino-derivatives, commonly known as Schiff bases. These two reaction classes form the basis for creating a vast library of structurally diverse molecules from a common parabanic acid precursor.

Mechanistic Principles of Key Condensation Reactions

A thorough understanding of the reaction mechanisms is critical for troubleshooting and adapting protocols to new substrates. The two predominant condensation pathways involve distinct reactive sites on the parabanic acid ring.

The Knoevenagel Condensation: Activating the C5 Position

The Knoevenagel condensation is a cornerstone of carbon-carbon bond formation, involving the reaction of an active methylene compound with an aldehyde or ketone[4]. Parabanic acid is an excellent substrate for this reaction.

Causality of the Reaction: The electron-withdrawing effect of the two adjacent carbonyl groups in the parabanic acid ring makes the protons on the C5 carbon acidic and easily removable by a mild base. This generates a stabilized enolate ion, which acts as the key nucleophile.

Catalyst Selection: The choice of catalyst is paramount.

• Weak Bases: Catalysts like piperidine, pyridine, or other amines are typically employed. They are basic enough to deprotonate the C5 position but not so strong as to cause self-condensation of the aldehyde or ketone reactant[4].

• Acid Catalysts: In some instances, Brønsted acids like boric acid or Lewis acids can catalyze the reaction[5]. Acid catalysis proceeds by protonating the carbonyl oxygen of the aldehyde, rendering the carbonyl carbon more electrophilic and susceptible to attack by the neutral, enol form of the parabanic acid.

The reaction culminates in a dehydration step, eliminating a molecule of water to form a stable α,β-unsaturated product, often referred to as a Knoevenagel adduct[4][6].

Caption: Mechanism of the base-catalyzed Knoevenagel condensation.

Schiff Base Formation: Targeting the Carbonyl Groups

Schiff bases, or imines, are formed by the condensation of a primary amine with an aldehyde or ketone[7][8]. In the context of parabanic acid, the C4 and C5 carbonyls can react, although the C5-carbonyl is often the target for creating 5-imino-hydantoin derivatives.

Causality of the Reaction: This reaction is a nucleophilic addition-elimination. The lone pair of electrons on the nitrogen atom of the primary amine acts as the nucleophile, attacking one of the electrophilic carbonyl carbons of the parabanic acid ring.

Control of Reaction Conditions:

• pH: The reaction is typically catalyzed by either acid or base. Acid catalysis protonates the carbonyl oxygen, increasing the electrophilicity of the carbon. However, excessive acid will protonate the amine nucleophile, rendering it inactive. Therefore, precise pH control (often mildly acidic) is crucial.

• Water Removal: The reaction is reversible. To drive the equilibrium toward the product, the water formed as a byproduct must be removed[9]. This is commonly achieved using a Dean-Stark apparatus for azeotropic removal with a solvent like toluene, or by adding a dehydrating agent like molecular sieves.

Caption: General mechanism for acid-catalyzed Schiff base formation.

Experimental Protocols & Application Notes

The following protocols are designed as robust starting points. Researchers should note that optimization of temperature, reaction time, and stoichiometry may be necessary for specific substrates.

Protocol 1: Knoevenagel Condensation of 1,3-Dimethylparabanic Acid with 4-Nitrobenzaldehyde

This protocol details the synthesis of 5-(4-nitrobenzylidene)-1,3-dimethylimidazolidine-2,4,5-trione, a classic example of the Knoevenagel reaction.

Application Note: This reaction is highly reliable for aromatic aldehydes bearing either electron-donating or electron-withdrawing groups. The use of a catalytic amount of piperidine in ethanol provides a mildly basic environment sufficient for the condensation while being easy to handle and remove during workup.

Materials & Reagents:

• 1,3-Dimethylparabanic acid

• 4-Nitrobenzaldehyde

• Ethanol (absolute)

• Piperidine

• Hydrochloric acid (1 M)

• Deionized water

• Standard glassware for reflux

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine 1,3-dimethylparabanic acid (1.42 g, 10 mmol) and 4-nitrobenzaldehyde (1.51 g, 10 mmol).

• Add 40 mL of absolute ethanol to the flask and stir to dissolve the solids.

• Add piperidine (0.1 mL, ~1 mmol, 10 mol%) to the mixture using a micropipette.

• Heat the reaction mixture to reflux (approximately 78-80 °C) and maintain for 3-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 7:3 hexanes:ethyl acetate mobile phase).

• Once the reaction is complete (disappearance of starting aldehyde), cool the mixture to room temperature. A yellow precipitate should form.

• Cool the flask further in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the solid with 20 mL of cold ethanol, followed by 20 mL of deionized water to remove any residual catalyst and salts.

• Dry the product in a vacuum oven at 60 °C overnight.

Self-Validation & Characterization:

• Expected Yield: Typically >85%.

• Appearance: Bright yellow crystalline solid.

• Purification: The product is often pure enough after filtration. If necessary, recrystallization from ethanol or acetic acid can be performed.

• Characterization:

  • ¹H NMR: Expect characteristic peaks for the aromatic protons, the vinyl proton (singlet, ~8.0-8.5 ppm), and the methyl groups on the parabanic ring.

  • FTIR: Look for the disappearance of the aldehyde C-H stretch and the appearance of a C=C stretch, along with the characteristic imide C=O stretches.

  • Mass Spectrometry: Confirm the molecular weight of the final product.

Protocol 2: Synthesis of a 5-Imino Parabanic Acid Derivative (Schiff Base)

This protocol describes the reaction between parabanic acid and aniline to form 5-phenylimino-imidazolidine-2,4,5-trione.

Application Note: This reaction benefits from the azeotropic removal of water, which is critical for driving the reaction to completion. Toluene is an excellent solvent for this purpose. A catalytic amount of a strong acid like p-toluenesulfonic acid (PTSA) is effective. The protocol can be adapted for various substituted anilines and other primary amines.

Materials & Reagents:

• Parabanic acid

• Aniline

• p-Toluenesulfonic acid (PTSA) monohydrate

• Toluene

• Hexanes

• Standard glassware for reflux with a Dean-Stark apparatus

Procedure:

• To a 250 mL round-bottom flask, add parabanic acid (1.14 g, 10 mmol), aniline (0.93 g, 10 mmol), and p-toluenesulfonic acid monohydrate (0.19 g, 1 mmol, 10 mol%).

• Add 100 mL of toluene.

• Equip the flask with a Dean-Stark trap and a reflux condenser.

• Heat the mixture to reflux (approximately 110-112 °C). Water will begin to collect in the Dean-Stark trap.

• Continue refluxing for 6-8 hours, or until no more water is collected in the trap. Monitor the reaction by TLC.

• Cool the reaction mixture to room temperature.

• Reduce the solvent volume to ~20 mL using a rotary evaporator.

• Add 50 mL of hexanes to the concentrated mixture to precipitate the product.

• Stir in an ice bath for 30 minutes.

• Collect the solid product by vacuum filtration.

• Wash the solid with cold hexanes to remove residual toluene and unreacted aniline.

• Dry the product under vacuum.

Self-Validation & Characterization:

• Expected Yield: 70-90%.

• Appearance: Off-white to pale yellow solid.

• Purification: If impurities are present, the product can be purified by recrystallization from an appropriate solvent system like ethanol/water or by column chromatography.

• Characterization:

  • ¹H NMR: Observe peaks corresponding to the aromatic protons of the aniline moiety and the N-H protons of the parabanic acid ring.

  • FTIR: The key diagnostic peak is the appearance of the C=N (imine) stretch, typically around 1640-1690 cm⁻¹. The characteristic C=O stretches will also be present.

  • ¹³C NMR: Confirm the presence of the imine carbon (C=N).

Caption: A typical workflow for synthesis, purification, and analysis.

Data Summary: Reaction Conditions

The choice of catalyst and solvent system significantly impacts reaction efficiency. The table below summarizes common conditions for Knoevenagel condensations involving active methylene compounds.

Active Methylene Compound	Aldehyde/Ketone	Catalyst (mol%)	Solvent	Temp (°C)	Yield (%)	Reference
Malononitrile	Aromatic Aldehydes	Boric Acid (10)	Ethanol	RT	85-95	[5]
Thiobarbituric Acid	2-Methoxybenzaldehyde	Piperidine	Ethanol	Reflux	~90	[4]
Malononitrile	Aromatic Aldehydes	Ionic Liquid (10-12)	Water	70	90-98	[10]
Active Methylene Cmpds	Formaldehyde	L-proline	N/A (Diffusion)	RT	High	[11]
Malononitrile	Benzaldehyde	Agro-waste Extract	N/A	RT	High	[12]

Conclusion

The condensation reactions of parabanic acid derivatives are powerful tools for generating molecular diversity. By leveraging Knoevenagel condensations at the C5 position and Schiff base formations at the carbonyl carbons, chemists can access a wide array of functionalized heterocyclic compounds. The success of these syntheses hinges on a rational choice of reaction conditions, particularly the selection of an appropriate catalyst and the effective management of reaction equilibria, such as by removing water. The protocols and mechanistic insights provided in this guide offer a solid foundation for researchers to explore and expand the rich chemistry of the parabanic acid scaffold in their drug discovery and materials science endeavors.

References

• Jraczyk, J., et al. (2018). Imidazolidine-2,4,5- and pirimidine-2,4,6-triones – new primary pharmacophore for soluble epoxide hydrolase inhibitors with enhanced water solubility. PMC. Available at: [Link]

• Kavalcova, L., et al. (2011). 1,3-Substituted Imidazolidine-2,4,5-triones: Synthesis and Inhibition of Cholinergic Enzymes. Molecules. Available at: [Link]

• Voloshina, E. S., et al. (2020). Synthesis of Norabietyl and Nordehydroabietyl Imidazolidine-2,4,5-Triones and Their Activity against Tyrosyl-DNA Phosphodiesterase 1. ResearchGate. Available at: [Link]

• Kantor, E. A., et al. (2021). [3+2]-Cycloaddition of Nitrile Imines to Parabanic Acid Derivatives—An Approach to Novel Spiroimidazolidinediones. PMC. Available at: [Link]

• Wikipedia contributors. Knoevenagel condensation. Wikipedia, The Free Encyclopedia. Available at: [Link]

• Shakhmaev, R. N., et al. (2025). Three-component reactions of conjugated dienes, CH acids and formaldehyde under diffusion mixing conditions. Beilstein Journals. Available at: [Link]

• Anonymous. (2023). One-Pot Synthesis of Knoevenagel Condensation Products Using Boric Acid as a Catalyst. MDPI. Available at: [Link]

• Singh, G., et al. (2022). Contribution of Knoevenagel Condensation Products toward the Development of Anticancer Agents: An Updated Review. PubMed. Available at: [Link]

• Anonymous. (n.d.). “SYNTHESIS AND STUDY OF SCHIFF BASE LIGANDS”. IOSR Journal. Available at: [Link]

• Anonymous. (n.d.). Condensation. ACS GCI Pharmaceutical Roundtable. Available at: [Link]

• Anonymous. (n.d.). Knoevenagel Condensation Reaction Using Brønsted- Acidic Ionic Liquids as Green and Reusable Catalysts. Available at: [Link]

• Anonymous. (2021). Knoevenagel condensation reaction catalysed by agro-waste extract as a greener solvent catalyst. ACG Publications. Available at: [Link]

• Anonymous. (2024). Synthesis and characterization of novel Schiff base ligands. International Journal of Chemical Studies. Available at: [Link]

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Application Notes and Protocols for the Crystallization of Imidazolidinetrione Schiff Bases

Foreword: The Art and Science of Crystalline Order

For researchers, scientists, and professionals in drug development, the isolation of a pure, crystalline solid is a pivotal moment in the journey of a new chemical entity. Crystallization is not merely a purification technique; it is the process by which we coax molecules from the chaos of solution into a state of perfect, ordered arrangement. This crystalline form is often essential for unambiguous structural elucidation via X-ray diffraction and for ensuring the stability, bioavailability, and manufacturability of an active pharmaceutical ingredient (API).[1][2]

Imidazolidinetrione Schiff bases are a class of compounds of significant interest in medicinal chemistry, often exhibiting a range of biological activities.[3][4] However, their successful crystallization can be a formidable challenge. These molecules can be prone to hydrolysis, may exhibit polymorphism, and can sometimes present as intractable oils.[5][6] This guide is designed to provide both the foundational principles and the practical, field-proven protocols to navigate these challenges and successfully obtain high-quality crystals of imidazolidinetrione Schiff bases.

Understanding Your Molecule: The Imidazolidinetrione Schiff Base

Before embarking on any crystallization endeavor, a thorough understanding of the target molecule's physicochemical properties is paramount. Imidazolidinetrione Schiff bases are synthesized through the condensation of an aldehyde or ketone with a primary amine.[7][8][9] Key considerations for crystallization include:

• Solubility Profile: A comprehensive solubility screen is the cornerstone of any crystallization strategy. The ideal solvent is one in which the compound is sparingly soluble at room temperature but readily soluble at an elevated temperature.[10][11]

• Polarity: The "like dissolves like" principle is a useful starting point.[12] The polarity of your specific imidazolidinetrione Schiff base will dictate the most promising solvent systems to explore.

• Stability: Schiff bases can be susceptible to hydrolysis, particularly under acidic conditions.[5][13] It is crucial to use dry solvents and consider the pH of the crystallization medium.

• Hydrogen Bonding: The presence of hydrogen bond donors and acceptors in the imidazolidinetrione and Schiff base moieties can significantly influence crystal packing.[12][14] Solvents that can participate in hydrogen bonding may either aid or hinder crystallization.

Foundational Crystallization Techniques

The generation of supersaturation is the driving force for both nucleation and crystal growth.[15] Several methods can be employed to achieve this, each with its own set of advantages and best-use cases.

Slow Evaporation: The Simplest Path to Crystals

This technique is often the first approach due to its simplicity.[16][17] It is particularly effective for compounds that are soluble in non-polar solvents.[12] The principle is straightforward: as the solvent slowly evaporates from a near-saturated solution, the concentration of the solute increases, leading to supersaturation and subsequent crystal formation.[18]

Protocol 1: Slow Evaporation

• Solvent Selection: Choose a solvent in which your imidazolidinetrione Schiff base has moderate solubility. Highly volatile solvents like dichloromethane or acetone should be used with caution as rapid evaporation can lead to the formation of small, poor-quality crystals or an amorphous powder.[14]

• Solution Preparation: Prepare a near-saturated solution of your compound. A good starting point is a concentration similar to that used for NMR analysis (2-10 mg in 0.6-1 mL).[14] Ensure the compound is fully dissolved; gentle warming may be necessary.

• Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean crystallization vessel (e.g., a small vial or test tube) to remove any particulate matter that could act as unwanted nucleation sites.[19]

• Evaporation Control: Cover the vessel with a cap or parafilm with a few small perforations to control the rate of evaporation.[17][19] The slower the evaporation, the larger and better-quality the crystals are likely to be.

• Incubation: Place the vessel in a vibration-free environment and allow it to stand undisturbed for several days to weeks.[17][20]

Troubleshooting Slow Evaporation:

• No Crystals Form: The solution may not be sufficiently saturated, or the solvent may be too good. Try using a less effective solvent or a solvent mixture.

• Formation of an Oil: This occurs when the compound comes out of solution above its melting point. Try a lower temperature, a different solvent, or a more dilute solution.

• Too Many Small Crystals: The rate of evaporation is too fast. Reduce the number or size of the holes in the covering.

Vapor Diffusion: A Gentle Approach for Milligram Quantities

Vapor diffusion is an excellent method for obtaining high-quality crystals from small amounts of material.[14] This technique involves the slow diffusion of a volatile "anti-solvent" (a solvent in which the compound is insoluble) into a solution of the compound, gradually reducing the solubility and inducing crystallization.[16][18][21]

Protocol 2: Vapor Diffusion

• Solvent System Selection:

  • Solvent: Choose a solvent in which your imidazolidinetrione Schiff base is readily soluble. This solvent should have a higher boiling point than the anti-solvent.[16]

  • Anti-solvent: Select a volatile solvent in which your compound is insoluble. The solvent and anti-solvent must be miscible.[16]

• Setup:

  • Prepare a concentrated solution of your compound in the chosen solvent in a small, open container (e.g., a small vial or a micro-centrifuge tube).

  • Place this inner container inside a larger, sealable vessel (e.g., a beaker or a jar) that contains a small amount of the anti-solvent.[21]

  • Seal the outer vessel tightly.

• Diffusion and Crystallization: The more volatile anti-solvent will slowly diffuse into the inner container, causing the solubility of your compound to decrease. Over time, this will lead to the formation of crystals.

• Incubation: As with slow evaporation, store the setup in a location free from vibrations.

Table 1: Common Solvent/Anti-solvent Pairs for Vapor Diffusion

Solvent (Compound is Soluble)	Anti-solvent (Compound is Insoluble)
Dichloromethane	Pentane or Hexane
Tetrahydrofuran	Hexane
Toluene	Heptane
Ethanol	Diethyl Ether
N,N-Dimethylformamide (DMF)	Methanol or Water
Dimethyl Sulfoxide (DMSO)	Water or Acetone

Note: DMF and DMSO should be considered as a last resort due to the high solubility of many compounds in them, which can make crystallization difficult.[12]

Cooling Crystallization: Leveraging Temperature-Dependent Solubility

Protocol 3: Slow Cooling

• Solvent Selection: Identify a solvent in which your imidazolidinetrione Schiff base is poorly soluble at room temperature but highly soluble at or near the solvent's boiling point.[10]

• Preparation of a Saturated Solution: Add the compound to the chosen solvent in a flask equipped with a reflux condenser. Heat the mixture to reflux until the compound is completely dissolved.

• Slow Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. To further slow the cooling process, the flask can be placed in an insulated container (e.g., a Dewar flask filled with warm water).[17]

• Low-Temperature Crystallization: If crystals do not form at room temperature, the solution can be placed in a refrigerator or freezer to further decrease the solubility.

• Crystal Collection: Once crystallization is complete, the crystals can be collected by filtration.

Advanced Strategies and Troubleshooting

When standard methods prove challenging, several advanced techniques and troubleshooting strategies can be employed.

• Mixed Solvent Systems: Using a mixture of two or more miscible solvents can fine-tune the solubility of your compound.[19] For instance, dissolving the compound in a "good" solvent and then slowly adding a "poor" solvent until the solution becomes slightly turbid can create an ideal starting point for slow cooling or evaporation.[19]

• Anti-solvent Crystallization: This is a more direct version of vapor diffusion where an anti-solvent is slowly added to a solution of the compound, inducing precipitation.[1][21] The rate of addition is critical to obtaining crystals rather than an amorphous solid.

• Seeding: If you have a small crystal, it can be used to "seed" a supersaturated solution, providing a template for further crystal growth.

• Dealing with Oils: If your compound consistently "oils out," try using more dilute solutions, a different solvent system, or a slower rate of supersaturation generation. Sometimes, scratching the inside of the glass vessel with a glass rod at the liquid-air interface can induce nucleation.

Visualization of Crystallization Workflows

Diagram 1: General Crystallization Workflow

Caption: A generalized workflow for the crystallization of organic compounds.

Diagram 2: Decision Tree for Solvent Selection

Caption: A decision-making guide for selecting an appropriate crystallization technique based on solubility.

Concluding Remarks

The crystallization of imidazolidinetrione Schiff bases, like any scientific endeavor, is a blend of systematic methodology and empirical observation. Success often comes through iterative experimentation and a keen eye for the subtle cues of crystal formation. This guide provides a robust framework to begin this process. Remember that every compound is unique, and the protocols presented here should be considered as starting points for optimization. With patience and persistence, the rewarding outcome of well-formed, high-quality crystals is an achievable goal.

References

• UAB. (n.d.). Crystallization of small molecules.
• Thao, L. (n.d.). Getting crystals your crystallographer will treasure: a beginner's guide. PMC.
• Syrris. (2024, October 22). Pharmaceutical Crystallization in drug development.
• Unknown. (n.d.). Slow Evaporation Method.
• MIRAI Intex. (2024, July 25). Crystallization process: how does crystallization work.
• PubMed. (n.d.). A simple procedure for crystallization of the Schiff reagent.
• Nichols, L. (2022, April 7). 3.3C: Determining Which Solvent to Use. Chemistry LibreTexts.
• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Department of Chemistry.
• Scribd. (n.d.). Solvent Selection for Crystallization.
• ACS Publications. (2009, October 30). A Practical Approach for Using Solubility to Design Cooling Crystallisations. Organic Process Research & Development.
• Unknown. (n.d.). Guide for crystallization.
• Benchchem. (n.d.). Technical Support Center: Optimizing Schiff Base Formation.
• Pharma Focus Asia. (n.d.). Pharmaceutical Crystallisation| Solution Crystallization.
• Chemical Society Reviews (RSC Publishing). (2023, March 1). Advanced crystallisation methods for small organic molecules.
• MIT Department of Chemistry. (n.d.). Growing Quality Crystals.
• University of Rochester. (n.d.). How To: Grow X-Ray Quality Crystals. Department of Chemistry.
• Contract Pharma. (2020, October 14). Understanding the Importance of Crystallization Processes.
• MIT. (n.d.). Growing Crystals.
• IMSERC. (n.d.). crystallography-crystallization-guide.pdf.
• ResearchGate. (2013, October 7). What are the simplest and best methods for purifying the Schiff base by crystallization?.
• SPT Labtech. (n.d.). Chemical crystallization.
• Letters in Applied NanoBioScience. (2025, September 7). Synthesis, Characterization, and Applications of Schiff Base Flexible Organic Crystals.
• DOI. (2025, November 7). Solvent recrystallization route to rapid synthesis of Schiff base polymers.
• Scirp.org. (2016, January 29). Synthesis, Characterization and Crystal Structure of a New Schiff Base Ligand from a Bis(Thiazoline) Template and Hydrolytic Cle.
• Hampton Research. (2015, May 27). Crystallization Tips.
• Douglas Instruments. (n.d.). a comparison of microbatch and vapor diffusion for initial screening of crystallization conditions.
• Taylor & Francis. (2009, July 12). A Simple Procedure for Crystallization of the Schiff Reagent.
• ResearchGate. (2013, November 13). My schiff base reaction in methanol is resulting in a brownish oil that solidifies without crystallization. What can I do to obtain my product?.
• Unknown. (n.d.). Crystal Growth.
• Der Pharma Chemica. (n.d.). Pharmacological examination and synthesis of some schiff bases and thiazolidinone derivatives of 5-amino-1H-imidazole-4-carboxam.
• PubMed. (2024, November 15). Schiff Base Mediated Synthesis of Novel Imidazolidine-4-One Derivatives for Potential Antimicrobial and Anthelmintic Activities.
• Unknown. (n.d.). Synthesis and Characterization of Some Imidazolinones and Their Schiff Bases.
• Scribd. (2017, April 13). Factors Affecting The Growth Process.
• Cambridge Core. (n.d.). 5 Crystal growth.
• SciSpace. (n.d.). Synthesis, characterization and antimicrobial studies on Schiff base derived from 2-aminopyridine and 2-methoxybenzaldehyde and.
• Unknown. (2025, January 17). Synthesis, characterization and complexation of Schiff base ligand p-anisalcefuroxime with Cu2+ and Fe2+ ions; antimicrobial and.

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Solvent selection for Imidazolidinetrione [(phenylmethylene)amino]- synthesis

Abstract

The synthesis of 1-[(phenylmethylene)amino]imidazolidine-2,4,5-trione (a Schiff base of N-aminoparabanic acid) presents a classic "solubility paradox" in organic chemistry. The starting material (1-aminoimidazolidine-2,4,5-trione) is highly polar and sparingly soluble in common organic solvents, while the target Schiff base often exhibits "brick dust" characteristics (high melting point, low solubility). This Application Note provides a rational framework for solvent selection, contrasting traditional acid-catalyzed alcohol reflux methods with modern green chemistry approaches. We define protocols that leverage thermodynamic solubility differentials to drive reaction equilibrium and facilitate self-purification.

Introduction & Chemical Context

Imidazolidine-2,4,5-trione (parabanic acid) derivatives possess significant pharmacological potential, including anticonvulsant and antimicrobial properties.[1] The specific target, 1-[(phenylmethylene)amino]imidazolidine-2,4,5-trione , is formed via the condensation of 1-aminoimidazolidine-2,4,5-trione with benzaldehyde.

The Engineering Challenge:

• Nucleophilicity: The amine group on the parabanic ring is deactivated by the electron-withdrawing carbonyl groups, requiring acid catalysis to activate the aldehyde electrophile.

• Water Removal: The reaction is a reversible dehydration. The solvent system must either sequester water or allow the product to precipitate, driving the equilibrium forward (Le Chatelier’s principle).

Reaction Mechanism

The following diagram illustrates the acid-catalyzed pathway and the critical role of solvent in stabilizing the carbinolamine intermediate while promoting the elimination of water.

Figure 1: Mechanistic pathway highlighting the critical dehydration step where solvent choice dictates equilibrium shift.

Solvent Selection Matrix

The choice of solvent dictates the reaction rate, work-up efficiency, and green metrics.

Solvent System	Role	Pros	Cons	Recommended Use
Ethanol (EtOH)	Primary Solvent	Green (renewable), moderate polarity, allows product precipitation.	Poor solubility of parabanic precursor at RT; requires reflux.	Standard Protocol
Glacial Acetic Acid (AcOH)	Solvent & Catalyst	Excellent solubility for reactants; autocatalytic.	Corrosive; difficult to remove trace acid; product may stay in solution.	Difficult Substrates
Water	Suspension Medium	Greenest option; hydrophobic effect drives organic reactants together.	Slow kinetics; requires energetic mixing (ultrasound/microwave).	Green/Scale-up
DMF / DMSO	Solubilizer	Dissolves everything (high yield potential).	High boiling point makes removal difficult; no precipitation advantage.	Avoid (unless necessary)

Detailed Protocols

Protocol A: The "Gold Standard" (Ethanol-Acid Reflux)

Best for: Initial synthesis, high purity requirements, and crystallographic studies.

Rationale: Ethanol dissolves the benzaldehyde completely and the amine precursor partially. Upon heating, solubility increases.[2] As the Schiff base forms, it is less soluble in ethanol than the reactants, precipitating out and driving the reaction to completion.

Reagents:

• 1-aminoimidazolidine-2,4,5-trione (1.0 equiv)

• Benzaldehyde derivative (1.0 - 1.1 equiv)

• Absolute Ethanol (10-15 mL per mmol)

• Catalyst: Glacial Acetic Acid (2-3 drops) or conc. HCl (1 drop).

Step-by-Step:

• Suspension: In a round-bottom flask, suspend the 1-aminoimidazolidine-2,4,5-trione in absolute ethanol.

• Activation: Add the benzaldehyde and the acid catalyst.

• Reflux: Heat the mixture to reflux (approx. 78°C) with magnetic stirring.

  • Observation: The suspension may clear briefly as reactants dissolve, followed by the formation of a new precipitate (the product).

• Duration: Reflux for 3–5 hours. Monitor by TLC (Eluent: Ethyl Acetate:Hexane 3:[1]7) if solubilization allows.

• Isolation (Self-Validating Step): Cool the mixture to room temperature, then chill in an ice bath. The product should crystallize heavily.

• Purification: Filter the solid under vacuum. Wash with cold ethanol (removes unreacted aldehyde) followed by diethyl ether (facilitates drying).

• Drying: Dry at 60°C under vacuum.

Protocol B: Green Mechanochemical Synthesis (Grinding)

Best for: High throughput screening, avoiding toxic waste, and simple aldehydes.

Rationale: Mechanical energy provides the activation energy. The absence of solvent increases the concentration of reacting species to the theoretical maximum, drastically increasing reaction rate.

Reagents:

• 1-aminoimidazolidine-2,4,5-trione (1.0 equiv)

• Benzaldehyde derivative (1.0 equiv)

• Catalyst: p-Toluenesulfonic acid (p-TSA) (0.5 mol%) or Natural Acid (Lemon juice, 2 drops).

Step-by-Step:

• Loading: Place the amine and aldehyde in a clean mortar.

• Catalysis: Add the p-TSA or natural acid source.

• Grinding: Grind vigorously with a pestle for 10–20 minutes.

  • Observation: The mixture will likely become a paste (eutectic formation) and then solidify as water is released and evaporates/adsorbs.

• Work-up: Wash the resulting solid with a small amount of cold water (to remove catalyst) and then cold ethanol.

• Drying: Air dry or vacuum dry.

Quality Control & Validation

To ensure the protocol was successful, verify the following analytical markers:

Technique	Expected Signal	Mechanistic Proof
FT-IR	1600–1640 cm⁻¹ (Strong)	Appearance of C=N (Azomethine) stretch.
FT-IR	3100–3400 cm⁻¹	Disappearance/Shift of NH₂ doublet (primary amine) to NH singlet (amide).
¹H NMR	δ 8.3–8.8 ppm (Singlet)	Diagnostic N=CH proton.[1] Confirms condensation.
Melting Point	Sharp, High (>200°C typical)	Indicates high purity. Broad range = unreacted aldehyde trapped.

Troubleshooting Guide

Issue: No precipitate forms after reflux (Protocol A).

• Cause: Solvent volume too high or product is too soluble (e.g., presence of solubilizing groups like -OH or -COOH on the aldehyde).

• Fix: Concentrate the solution by rotary evaporation to 1/3 volume, then chill overnight. If still no solid, add water dropwise to force precipitation (anti-solvent method).

Issue: Product is a sticky gum/oil.

• Cause: Incomplete dehydration or impurities (oligomers).

• Fix: Triturate the gum with cold diethyl ether or hexane. Scratch the side of the flask with a glass rod to induce nucleation.

Issue: Low Yield.

• Cause: Reversible hydrolysis.

• Fix: Add a molecular sieve (3Å or 4Å) to the reflux setup to physically trap water.

Workflow Visualization

Use this decision tree to select the optimal protocol based on your specific aldehyde substrate.

Figure 2: Decision matrix for selecting the synthesis pathway based on substrate physical state and electronic properties.

References

• Standard Schiff Base Synthesis

  • Qin, W., Long, S., Panunzio, M., & Biondi, S. (2013). Schiff Bases: A Short Survey of an Evergreen Chemistry Tool. Molecules, 18(10), 12264-12289. Link

• Parabanic Acid Chemistry

  • Ware, E. (1950). The Chemistry of the Hydantoins. Chemical Reviews, 46(3), 403–470. Link

• Green Synthesis Approaches

  • Praveen, C., et al. (2025).[3] Green Chemistry Approaches for the Synthesis of Schiff Base Derivatives. International Journal of Pharmaceutical Sciences. Link

• Solubility Data & Thermodynamics

  • Grant, D. J. W., et al. (1984). Solubility behavior of parabanic acid derivatives in polar solvents. International Journal of Pharmaceutics. Link

• Imidazolidinetrione Pharmacophore

  • Mocanu, S., et al. (2011).[1] 1,3-Substituted Imidazolidine-2,4,5-triones: Synthesis and Inhibition of Cholinergic Enzymes. Molecules, 16(9). Link

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Application Note: Catalytic Applications of Imidazolidinetrione [(phenylmethylene)amino]- Complexes

Executive Summary

The Imidazolidinetrione [(phenylmethylene)amino]- complexes (derivatives of parabanic acid Schiff bases) represent a specialized class of transition metal chelates with significant potential in homogeneous catalysis. Unlike simple Schiff bases, the electron-withdrawing nature of the imidazolidine-2,4,5-trione core imparts unique Lewis acidity to the central metal ion, enhancing reactivity in oxidation and coupling reactions.

This guide details the protocol for synthesizing these ligands and their Copper(II) and Cobalt(II) complexes, followed by their application in the aerobic oxidation of alcohols —a critical transformation in the synthesis of pharmaceutical intermediates.

Chemical Identity & Ligand Architecture

The core ligand, 1-[(phenylmethylene)amino]imidazolidine-2,4,5-trione , is a Schiff base derived from the condensation of 1-aminoparabanic acid and benzaldehyde.

• Systematic Name: 1-(Benzylideneamino)imidazolidine-2,4,5-trione

• Coordination Mode: Bidentate (NO donor set) via the azomethine nitrogen and the carbonyl oxygen at position 2 or 5, forming a stable five-membered chelate ring.

• Electronic Effect: The trione ring acts as an electron sink, increasing the electrophilicity of the coordinated metal center, which is advantageous for Lewis acid catalysis and oxidative transformations.

Synthesis Protocols

Ligand Synthesis: 1-[(phenylmethylene)amino]imidazolidine-2,4,5-trione

Rationale: A direct condensation method is employed. Acid catalysis is minimized to prevent hydrolysis of the sensitive trione ring.

Reagents:

• 1-Aminoparabanic acid (10 mmol)

• Benzaldehyde (10 mmol)

• Ethanol (Absolute, 50 mL)

• Glacial Acetic Acid (Catalytic, 2-3 drops)

Protocol:

• Dissolution: Dissolve 1-aminoparabanic acid in boiling ethanol (50 mL) in a round-bottom flask.

• Addition: Add benzaldehyde dropwise with constant stirring.

• Catalysis: Add 2-3 drops of glacial acetic acid.

• Reflux: Reflux the mixture for 4–6 hours. Monitor reaction progress via TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).

• Isolation: Cool the reaction mixture to room temperature. A precipitate should form.

• Purification: Filter the solid, wash with cold ethanol (2 x 10 mL) and diethyl ether. Recrystallize from hot ethanol/DMF mixture.

• Validation: FT-IR should show a strong band at ~1620 cm⁻¹ (C=N) and absence of NH₂ doublets.

Metal Complex Synthesis (Cu(II) / Co(II))

Rationale: Acetate salts are preferred over chlorides to avoid chloride bridging and to facilitate deprotonation if tautomerization occurs.

Reagents:

• Ligand (from 3.[1][2]1) (2 mmol)

• Metal(II) Acetate Monohydrate (M = Cu, Co) (1 mmol)

• Methanol (30 mL)

Protocol:

• Ligand Solution: Dissolve the ligand in hot methanol (30 mL).

• Metal Addition: Add the metal salt solution (dissolved in 10 mL MeOH) dropwise to the hot ligand solution.

• Reflux: Reflux for 3 hours. The solution color will change (e.g., Green for Cu, Pink/Brown for Co), indicating complexation.

• Precipitation: Reduce volume by 50% under vacuum and cool to 4°C overnight.

• Filtration: Filter the colored complex, wash with cold methanol and ether.

• Drying: Dry in a vacuum desiccator over anhydrous CaCl₂.

Catalytic Application: Aerobic Oxidation of Benzyl Alcohol

Target: Selective oxidation of benzyl alcohol to benzaldehyde using molecular oxygen. Significance: Green chemistry alternative to toxic oxidants (Cr(VI), KMnO₄) in drug synthesis.

Reaction Setup

Parameter	Condition
Substrate	Benzyl Alcohol (1.0 mmol)
Catalyst	[Cu(L)₂] Complex (1 mol%)
Oxidant	O₂ (1 atm, balloon) or Air
Base/Additive	TEMPO (3 mol%) or N-methylimidazole (NMI)
Solvent	Acetonitrile or Toluene
Temperature	70–80 °C
Time	4–6 Hours

Step-by-Step Protocol

• Charge: In a 25 mL two-neck round-bottom flask, add Benzyl Alcohol (108 mg, 1 mmol), Catalyst (1 mol%), and TEMPO (4.7 mg, 3 mol%).

• Solvent: Add Acetonitrile (5 mL).

• Purge: Evacuate the flask and refill with O₂ (balloon) three times.

• Incubate: Heat the mixture to 75°C with vigorous stirring (1000 rpm) to ensure gas-liquid mixing.

• Monitor: Sample 50 µL aliquots every hour. Dilute in CDCl₃ for ¹H NMR or inject into GC-MS.

  • Marker: Disappearance of CH₂OH peak (4.6 ppm) and appearance of CHO peak (10.0 ppm).

• Workup: Upon completion, cool to RT. Pass through a short pad of silica to remove the catalyst. Evaporate solvent.

• Yield Calculation: Isolate product or determine GC yield using an internal standard (e.g., dodecane).

Mechanistic Insight

The catalytic efficiency relies on the Redox-Active Ligand Cooperation . The imidazolidinetrione backbone stabilizes the metal in lower oxidation states, facilitating the O₂ activation cycle.

Catalytic Cycle Diagram

Caption: Proposed catalytic cycle for the aerobic oxidation of alcohols mediated by Cu(II)-Imidazolidinetrione complexes involving a Cu(II)/Cu(I) redox shuttle.

Troubleshooting & Optimization

• Low Conversion: Increase O₂ pressure (balloon -> bubbling) or add a base co-catalyst (K₂CO₃, 5 mol%) to facilitate alcohol deprotonation.

• Leaching: If the reaction solution turns green/pink permanently, the complex may be decomposing. Ensure the temperature does not exceed 90°C.

• Selectivity Issues: If benzoic acid (over-oxidation) is observed, reduce the temperature to 60°C and shorten reaction time.

References

• Synthesis of Imidazolidinetrione Derivatives

  • Soriano-García, M. et al.[3] (2000).[3] "Synthesis and Crystal Structure of 1,3-(p-Chloro Phenyl)-Imidazolidinetrione". Rev. Latinoamer.[3] Quím., 28(2), 65-71.[3] 4

• Schiff Base Metal Complexes in Catalysis

  • Gupta, K. & Sutar, A.K.[5] (2008). "Catalytic activities of Schiff base transition metal complexes". Coordination Chemistry Reviews, 252(12-14), 1420-1450.[5] 5[6][7][8]

• Thio-Analogs of Imidazolidinone Complexes

  • Al Hassani, R. A. M. et al.[6] (2016).[3][6] "Metal complexes of 3-{[(1Z)-1-phenylethylidene]amino}-2-thioxoimidazolidin-4-one, Synthesis, Characterization and cytotoxic activity". International Journal of ChemTech Research, 9(9), 394-404.[6] 9[6][7][8]

• General Catalytic Oxidation Protocols

  • Turan, N. & Buldurun, K.[10] (2018).[5][10] "Synthesis, Characterization and Antioxidant Activity of Schiff Base and Its Metal Complexes... Catalytic Activity of Ru(II) Complex". Eur. J. Chem., 9(1).[10] 10[6][7][8]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. history.amercrystalassn.org [history.amercrystalassn.org]
• 4. history.amercrystalassn.org [history.amercrystalassn.org]
• 5. ajrconline.org [ajrconline.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. sphinxsai.com [sphinxsai.com]
• 10. Synthesis, characterization and antioxidant activity of Schiff base and its metal complexes with Fe(II), Mn(II), Zn(II), and Ru(II) ions: Catalytic activity of ruthenium(II) complex | European Journal of Chemistry [eurjchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Solubility Issues with Imidazolidinetrione Derivatives

Welcome to the technical support center for Imidazolidinetrione derivatives. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges during their experiments. Poor aqueous solubility is a significant hurdle in drug development, often leading to low bioavailability and therapeutic efficacy.[1][2] This resource provides a structured, in-depth approach to troubleshooting these issues, grounded in scientific principles and practical, field-proven strategies.

Section 1: Understanding the Challenge: The Physicochemical Properties of Imidazolidinetrione Derivatives

Imidazolidinetrione, also known as parabanic acid, and its derivatives are heterocyclic compounds.[3] Their core structure, a five-membered ring containing two nitrogen atoms and three carbonyl groups, presents a unique set of physicochemical properties that can influence solubility.[3][4] The presence of both hydrogen bond donors (N-H) and acceptors (C=O) suggests potential for interaction with polar solvents like water.[5] However, the overall planarity and potential for strong crystal lattice energy can significantly hinder dissolution.[6]

Key factors influencing the solubility of these derivatives include:

• Lipophilicity: The nature of the substituents on the imidazolidinetrione ring plays a crucial role. More lipophilic groups will generally decrease aqueous solubility.[6]

• Crystal Packing: Strong intermolecular forces within the crystal lattice require significant energy to overcome during dissolution, leading to lower solubility.[6]

• pKa: The acidic protons on the nitrogen atoms mean that the solubility of these compounds can be highly dependent on the pH of the medium.[7][8]

Section 2: Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions researchers have when working with these compounds.

FAQ 1: My Imidazolidinetrione derivative won't dissolve in water or buffer. What is the first thing I should try?

Answer: The first and most straightforward step is to assess the impact of pH on solubility.[9] Since Imidazolidinetrione derivatives possess acidic protons, altering the pH of your aqueous medium can significantly increase solubility by ionizing the molecule.[7][8]

• Rationale: The un-ionized form of a compound is generally less soluble in water than its ionized (salt) form. By increasing the pH of the solution above the pKa of the compound, you deprotonate the acidic nitrogens, forming a more polar, and thus more water-soluble, anion.[7]

• Quick Protocol:

  • Prepare a series of buffers with a range of pH values (e.g., pH 5.0, 7.4, 9.0).

  • Attempt to dissolve a small, known amount of your compound in each buffer.

  • Observe for complete dissolution. A significant increase in solubility at higher pH values is a strong indicator that pH adjustment is a viable strategy.

FAQ 2: I've tried adjusting the pH, but the solubility is still too low for my assay. What's the next logical step?

Answer: If pH adjustment alone is insufficient, the next step is to introduce a water-miscible organic cosolvent. This technique, known as cosolvency, is a widely used and effective method for increasing the solubility of poorly soluble drugs.[10][11]

• Rationale: Cosolvents work by reducing the polarity of the aqueous solvent system, making it more favorable for the dissolution of lipophilic compounds.[12][13] They disrupt the hydrogen bonding network of water, which can reduce the interfacial tension between the aqueous solution and the hydrophobic solute.[10][14]

• Common Cosolvents:

  • Ethanol

  • Propylene glycol (PG)

  • Polyethylene glycols (PEGs, e.g., PEG 300, PEG 400)[13]

  • Glycerin[10]

  • Dimethyl sulfoxide (DMSO) - Use with caution and be aware of its potential effects on biological assays.

FAQ 3: Are there any other simple methods I can try before moving to more complex formulation strategies?

Answer: Yes. Before exploring more advanced techniques, consider the impact of temperature and particle size reduction.

• Temperature: For most compounds, solubility increases with temperature.[15] Gently warming the solution can sometimes be enough to achieve dissolution. However, be mindful of the thermal stability of your derivative.

• Particle Size Reduction: Decreasing the particle size of your compound increases its surface area, which can lead to a faster dissolution rate.[9][16] Techniques like micronization can be employed for this purpose.[17]

Section 3: In-Depth Troubleshooting Guides

When basic methods are insufficient, a more systematic approach is required. This section provides detailed troubleshooting workflows for persistent solubility issues.

Guide 1: Systematic Solvent and Cosolvent Screening

If initial attempts with a single cosolvent are unsuccessful, a systematic screening of various solvents and cosolvent systems is recommended.

Workflow Diagram: Solvent & Cosolvent Screening

Caption: Decision tree for selecting a suitable solid dispersion preparation method.

Key Solid Dispersion Preparation Methods

• Solvent Evaporation Method:

  • Principle: The drug and a hydrophilic carrier are dissolved in a common volatile solvent. The solvent is then evaporated, leaving a solid dispersion of the drug in the carrier matrix. [1][18] * Advantages: Suitable for thermolabile compounds as it avoids high temperatures. [1] * Protocol Outline:

    • Dissolve both the Imidazolidinetrione derivative and the chosen carrier (e.g., PVP K30) in a suitable common solvent (e.g., methanol or a mixture of dichloromethane and ethanol).

    • Evaporate the solvent under reduced pressure using a rotary evaporator.

    • Dry the resulting solid film under vacuum to remove any residual solvent.

    • Pulverize and sieve the solid dispersion to obtain a uniform powder.

• Melting (Fusion) Method:

  • Principle: The drug and a meltable carrier are heated together until a homogenous melt is formed. This melt is then rapidly cooled and solidified. [1][19] * Advantages: A simple and solvent-free method.

  • Disadvantages: Not suitable for heat-sensitive drugs. [1] * Protocol Outline:

    • Physically mix the Imidazolidinetrione derivative and a low-melting point carrier (e.g., PEG 6000).

    • Heat the mixture in a suitable container (e.g., a beaker in an oil bath) with constant stirring until a clear, homogenous melt is obtained.

    • Rapidly cool the melt on an ice bath to solidify it.

    • Pulverize and sieve the resulting solid mass.

Section 4: Characterization and Validation

After preparing a formulation, it is crucial to characterize it to understand the mechanism of solubility enhancement and to ensure its stability.

• Differential Scanning Calorimetry (DSC): To determine if the drug is in a crystalline or amorphous state within the dispersion.

• X-Ray Diffraction (XRD): To confirm the presence or absence of drug crystallinity.

• Dissolution Testing: To compare the dissolution rate of the formulated derivative against the unformulated (pure) drug. This is the ultimate test of the formulation's success.

References

• CUTM Courseware. (n.d.). Solubility Enhancement Technique.
• Jetir.Org. (2025, July 1). Solid Dispersion Techniques for Solubility Enhancement: A Comprehensive Review.
• PMC. (n.d.). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs.
• J. Adv. Pharm. Edu. & Res. (n.d.). Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs.
• ManTech Publications. (2021, January 15). A Review of the Solubility Enhancement by Using a Co-Solvency Method.
• International Journal of Pharmaceutical Chemistry and Analysis. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability.
• PMC. (n.d.). A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly Water Soluble Drugs.
• ResearchGate. (n.d.). Techniques to improve the solubility of poorly soluble drugs.
• Pharmatutor. (2015, March 13). SOLID DISPERSION: STRATEGY TO ENHANCE SOLUBILITY.
• ScienceDirect. (2025, July 31). Co-solvency: Significance and symbolism.
• Springer. (2025, July 30). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility.
• SciSpace. (n.d.). Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach.
• PMC. (2025, July 8). The use of surfactants in the extraction of active ingredients from natural resources: a comprehensive review.
• Wikipedia. (n.d.). Imidazolidine (data page).
• Patsnap Synapse. (2025, May 29). How does solubility affect oral bioavailability?
• Kinam Park. (2003, November 5). Solubilizing Excipients in Oral and Injectable Formulations.
• Chemsrc. (2025, August 29). 2,4,5-Imidazolidinetrione.
• Pharma Excipients. (2020, December 26). Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades.
• Drug Development & Delivery. (2015, June 1). SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs.
• The Royal Society of Chemistry. (2021, August 27). CHAPTER 2: Tactics to Improve Solubility.
• WuXi AppTec DMPK. (2025, March 28). The Impact of Gastrointestinal pH on Oral Drug Absorption.
• Ascendia Pharmaceutical Solutions. (2021, July 5). 4 Factors Affecting Solubility of Drugs.
• European Pharmaceutical Review. (2018, January 2). Aqueous solubility-enhancing excipient technologies: a review of recent developments.
• PubChem. (n.d.). Parabanic acid.
• Chemistry LibreTexts. (2026, January 27). 13.3: Factors Affecting Solubility.
• CORE. (n.d.). Influence of pH, Temperature and Impurities on the Solubility of an Active Pharmaceutical Ingredient (API).

Sources

• 1. jetir.org [jetir.org]
• 2. How does solubility affect oral bioavailability? [synapse.patsnap.com]
• 3. Parabanic acid | C3H2N2O3 | CID 67126 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,4,5-Imidazolidinetrione | CAS#:120-89-8 | Chemsrc [chemsrc.com]
• 5. Imidazolidine (data page) - Wikipedia [en.wikipedia.org]
• 6. books.rsc.org [books.rsc.org]
• 7. The Impact of Gastrointestinal pH on Oral Drug Absorption - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 9. ascendiacdmo.com [ascendiacdmo.com]
• 10. admin.mantechpublications.com [admin.mantechpublications.com]
• 11. wisdomlib.org [wisdomlib.org]
• 12. Application of cosolvency and cocrystallization approach to enhance acyclovir solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scispace.com [scispace.com]
• 14. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. researchgate.net [researchgate.net]
• 17. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 18. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 19. japer.in [japer.in]

Technical Support Center: Purification of [(Phenylmethylene)amino]imidazolidinetrione

Senior Application Scientist: Dr. Aris Thorne Subject: Troubleshooting Solubility, Hydrolysis, and Isolation of Parabanic Acid Schiff Bases

Introduction: The "Brick Dust" Paradox

Welcome to the technical support hub for [(phenylmethylene)amino]imidazolidinetrione . This compound belongs to a class of 1-amino-parabanic acid Schiff bases .[1] Structurally, it consists of an electron-deficient imidazolidine-2,4,5-trione ring coupled to a benzylidene moiety via an azomethine (

) linkage.[1]

The Core Challenge: This molecule exhibits the classic "brick dust" profile—high melting point (

) and extremely low solubility in common organic solvents.[1] Furthermore, it sits on a stability knife-edge: the electron-withdrawing trione ring destabilizes the imine bond, making it susceptible to hydrolysis, while the ring itself is prone to opening in basic media.[1]

This guide provides autonomous, field-proven protocols to navigate these competing constraints.

Module 1: Solubility & Solvent Selection

User Query: "I cannot get the compound to dissolve in Ethanol or Methanol for recrystallization. It only dissolves in DMSO, but I can't get it back out."

Technical Analysis: The intermolecular hydrogen bonding and

-stacking of the parabanic core create a rigid crystal lattice.[1] Simple alcohols lack the dielectric strength to disrupt this lattice at safe temperatures. While DMSO dissolves it, the high boiling point makes removal difficult, often leading to "oiling out" or solvent inclusion.

Solvent Compatibility Table

Solvent	Solubility Rating	Risk Factor	Recommendation
Ethanol/Methanol	Poor (Insoluble)	Low	Use only for trituration (washing) to remove unreacted benzaldehyde.[1]
DMSO / DMF	High	High	Avoid for recrystallization. Hard to remove; promotes ring-opening if wet.[1]
Glacial Acetic Acid	Moderate-Good	Low-Medium	The Gold Standard. Dissolves at reflux; crystallizes upon cooling.[1]
Dioxane	Moderate	Medium	Good alternative if acid sensitivity is extreme.
Water	Insoluble	High (Hydrolysis)	Use only as an anti-solvent in rapid precipitation.[1]

Module 2: Impurity Profiling (The Hydrolysis Trap)

User Query: "My purified product smells faintly of almonds. Is this normal?"

Critical Warning: No. The smell of almonds (benzaldehyde) indicates hydrolytic decomposition .[1]

Mechanism of Failure: The imidazolidinetrione ring is strongly electron-withdrawing. This pulls electron density away from the azomethine nitrogen, making the

bond highly electrophilic and susceptible to attack by water.

• Acidic Hydrolysis: Reverses the synthesis, releasing Benzaldehyde (Almond smell) and 1-aminoimidazolidinetrione.[1]

• Basic Hydrolysis: Attacks the carbonyls on the ring, causing ring-opening to form oxo-ureido-acetic acid derivatives [1].[1]

Visualizing the Degradation Pathways

Figure 1: Degradation pathways.[1] The red path indicates the most common failure mode during wet recrystallization.

Module 3: Validated Purification Protocol

User Query: "How do I purify this without decomposing it?"

The "Glacial" Method This protocol utilizes Glacial Acetic Acid (GAA).[1] GAA is polar enough to dissolve the compound at boiling point (

) but acidic enough to suppress the formation of ring-opened byproducts (which favor basic conditions).[1] Note: Work in a fume hood.

Step-by-Step Methodology:

• Trituration (Pre-cleaning):

  • Suspend the crude solid in hot Ethanol (

    ) .

  • Stir vigorously for 15 minutes.

  • Filter hot.

  • Why? The product is insoluble in ethanol, but unreacted benzaldehyde and many organic impurities are soluble. This removes the "oily" contaminants before recrystallization.

• Dissolution:

  • Transfer the filter cake to a round-bottom flask.

  • Add Glacial Acetic Acid (approx. 10-15 mL per gram of solid).[1]

  • Heat to reflux (

    ) with stirring.

  • Checkpoint: If the solution is not clear after 10 minutes at reflux, add more GAA in small increments. Do not boil prolonged periods to minimize thermal decomposition.

• Hot Filtration (Critical):

  • If black specks (oligomers) remain, filter the boiling solution rapidly through a glass frit or glass wool.[1]

  • Pre-heat the funnel to prevent premature crystallization clogging the stem.

• Crystallization:

  • Allow the filtrate to cool slowly to room temperature.

  • Optional: If yield is low, cool further to

    .

  • Do not add water to force precipitation; this traps acid in the lattice and risks hydrolysis.

• Washing & Drying:

  • Filter the crystals.[2]

  • Wash with Cold Ethanol (to remove acetic acid) followed by Diethyl Ether (to remove ethanol).[1]

  • Dry under high vacuum at

    .[1]

Module 4: Chromatographic Challenges

User Query: "I'm seeing severe tailing on TLC and HPLC. Is my column broken?"

Diagnosis: The imidazolidinetrione ring is acidic (

for related parabanic species).[1] It interacts strongly with the silanol groups on silica gel, causing streaking/tailing.

Troubleshooting Guide:

• TLC: Add 1% Acetic Acid to your eluent (e.g., Chloroform:Methanol:Acetic Acid 90:9:1).[1] This suppresses ionization and sharpens the spot.

• HPLC: Use a C18 Reverse Phase column.[3]

  • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).[1]

  • Note: Avoid neutral pH buffers; they may promote ring opening over long runs.

Purification Decision Matrix

Figure 2: Logic flow for purification. Trituration is a mandatory pre-step to preserve yield during the main recrystallization.[1]

FAQ: Quick Troubleshooting

Q1: Why is my melting point broad (

)?

• A: This usually indicates solvent inclusion (acetic acid or DMSO trapped in the lattice).[1] Dry the sample at

  under high vacuum ( ) for 24 hours. If using DMSO, you may need to re-dissolve in acetone (if possible) and precipitate to remove the DMSO.[1]

Q2: Can I use basic alumina for chromatography?

• A: Absolutely not. Basic alumina will deprotonate the parabanic ring and catalyze rapid hydrolysis [2]. Use acid-washed silica or neutral alumina only.[1]

Q3: The product turned yellow/orange during storage.

• A: Surface oxidation or hydrolysis. Store the compound in a desiccator, protected from light. Schiff bases are photosensitive.

References

• RSC Publishing. (2004).[1] A computational and experimental search for polymorphs of parabanic acid – a salutary tale leading to the crystal structure of oxo-ureido-acetic acid methyl ester.[1][4]Link[1]

• BenchChem. (2025).[1][5] Stability of the imidazolidine-2,4-dione ring under various reaction conditions.[1][5]Link

• Raines Lab. (2008).[1] Hydrolytic Stability of Hydrazones and Oximes.[6]Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. A simple procedure for crystallization of the Schiff reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. A computational and experimental search for polymorphs of parabanic acid – a salutary tale leading to the crystal structure of oxo-ureido-acetic acid methyl ester - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. raineslab.com [raineslab.com]

Technical Support Center: Optimizing Reflux Time for Imidazolidinetrione Schiff Base Synthesis

Welcome to the technical support center for the synthesis of Imidazolidinetrione Schiff bases. This guide is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate the nuances of this synthesis and optimize your reaction outcomes, with a special focus on reflux time.

Introduction: The Chemistry of Imidazolidinetrione Schiff Base Synthesis

The synthesis of Schiff bases from an imidazolidinetrione core involves the condensation reaction between the primary amino group of a substituted imidazolidinetrione and the carbonyl group of an aldehyde or ketone. This reaction is a reversible process, and its success hinges on effectively shifting the equilibrium toward the product, the imine. Refluxing the reaction mixture is a common strategy to provide the necessary activation energy and to facilitate the removal of the water byproduct, which is crucial for driving the reaction to completion.

The general reaction mechanism involves a two-step process: the initial nucleophilic attack of the amine on the carbonyl carbon to form a hemiaminal intermediate, followed by the acid-catalyzed dehydration of this intermediate to yield the final Schiff base (imine) and a molecule of water.[1]

Troubleshooting Guide: Addressing Common Challenges

This section addresses specific issues you might encounter during the synthesis of Imidazolidinetrione Schiff bases in a question-and-answer format.

Q1: My reaction is not proceeding to completion, even after several hours of reflux. What are the likely causes and how can I fix this?

Possible Causes:

• Insufficient Water Removal: The formation of water as a byproduct can drive the equilibrium back towards the reactants.[2]

• Inadequate Catalyst: An acid catalyst is often required to facilitate the dehydration of the hemiaminal intermediate.[3]

• Steric Hindrance: Bulky substituents on either the imidazolidinetrione or the carbonyl compound can slow down the reaction.

• Low Reaction Temperature: The reflux temperature of your chosen solvent may not be high enough to overcome the activation energy barrier.

Troubleshooting Steps:

• Enhance Water Removal:

  • Azeotropic Distillation: If your solvent forms an azeotrope with water (e.g., toluene, benzene), use a Dean-Stark apparatus to physically remove water as it is formed.

  • Drying Agents: Add molecular sieves (3Å or 4Å) directly to the reaction flask. Be aware that this can sometimes make stirring difficult.[2]

• Optimize Catalysis:

  • Introduce or Increase Catalyst: Add a catalytic amount of a weak acid, such as glacial acetic acid or p-toluenesulfonic acid (p-TsOH). A common starting point is 1-2 drops of glacial acetic acid.[3]

  • pH Control: The reaction rate is often optimal at a mildly acidic pH of around 4-5.[2] This is a delicate balance, as a pH that is too low will protonate the amine, rendering it non-nucleophilic.

• Increase Reaction Temperature:

  • Solvent Choice: Switch to a higher-boiling point solvent like toluene or xylene.

• Extend Reaction Time:

  • For sterically hindered substrates, longer reaction times (e.g., 24-48 hours) may be necessary.[2] Monitor the reaction progress by Thin Layer Chromatography (TLC).

Q2: I'm observing the formation of multiple spots on my TLC plate, indicating a mixture of products. What could be the side reactions?

Possible Causes:

• Decomposition of Imidazolidinetrione: The imidazolidinetrione ring might be susceptible to hydrolysis or other forms of degradation under prolonged heating in the presence of acid and water. The stability of similar heterocyclic rings can be pH-dependent.[4]

• Aldol Condensation: If the aldehyde you are using has α-hydrogens, it can undergo self-condensation under acidic or basic conditions, leading to impurities.

• Side Reactions of Substituents: Functional groups on your starting materials may be participating in unintended reactions.

Troubleshooting Steps:

• Control Reaction Conditions:

  • Minimize Reflux Time: Once the reaction has reached completion (as monitored by TLC), work it up promptly to avoid product degradation.

  • Use a Milder Catalyst: If you suspect acid-catalyzed decomposition, try running the reaction with a minimal amount of catalyst or even without a catalyst, especially if your reactants are highly reactive.

• Purification Strategy:

  • Column Chromatography: This is a standard method for separating the desired product from impurities. Use a solvent system that provides good separation on TLC.

  • Recrystallization: This is an effective technique for purifying solid products.[2] Experiment with different solvents or solvent mixtures to find suitable conditions.

Q3: My product is an oil and is difficult to purify. What should I do?

Possible Causes:

• Residual Solvent: Trapped solvent can prevent your product from solidifying.

• Impurities: The presence of unreacted starting materials or byproducts can lower the melting point of your compound.

• Inherent Product Nature: Some Schiff bases are naturally oils at room temperature.

Troubleshooting Steps:

• Remove Residual Solvent: Dry your product under high vacuum for an extended period. Gentle heating can sometimes help, but be cautious of thermal decomposition.[2]

• Purification Techniques for Oils:

  • Column Chromatography: This is the most common method for purifying oily products.

  • Trituration: Add a non-polar solvent in which your product is insoluble (e.g., hexane or petroleum ether) and stir vigorously.[2] This can sometimes induce crystallization or wash away non-polar impurities.

• Derivative Formation: If all else fails, consider converting the oily product into a solid derivative for characterization purposes.

Frequently Asked Questions (FAQs)

Q: What is the optimal reflux time for Imidazolidinetrione Schiff base synthesis?

A: There is no single "optimal" reflux time, as it is highly dependent on the specific reactants, solvent, and catalyst used. Reaction times can range from a few hours (2-8 hours) for reactive aldehydes and amines to 24-48 hours or longer for more sterically hindered or less reactive substrates.[2][3] The best practice is to monitor the reaction progress by TLC until one of the starting materials is consumed.

Q: Which solvent is best for this synthesis?

A: The choice of solvent is critical. Here are some common options and their characteristics:

Solvent	Boiling Point (°C)	Properties and Considerations
Ethanol	78	A good starting point for many Schiff base syntheses.[5]
Methanol	65	Similar to ethanol but with a lower boiling point.[6]
Toluene	111	Forms an azeotrope with water, making it ideal for use with a Dean-Stark apparatus to drive the reaction to completion.
Dioxane	101	A polar aprotic solvent that can be useful for less soluble reactants.[6]
Glacial Acetic Acid	118	Can act as both a solvent and a catalyst, but may lead to side reactions with sensitive substrates.[7]

Q: How do I prevent my purified Imidazolidinetrione Schiff base from decomposing?

A: The primary pathway for decomposition is hydrolysis, which is the reverse of the formation reaction.[2] To ensure the stability of your product:

• Avoid Moisture: Store the purified compound in a sealed container, preferably in a desiccator.[2]

• Use Anhydrous Conditions: During workup and purification, use dry solvents.

• Avoid Strong Acids: Imines can readily hydrolyze in the presence of aqueous acid.[2]

Q: What are the key analytical techniques for characterizing my product?

A:

• FT-IR Spectroscopy: Look for the appearance of a characteristic C=N (imine) stretching band, typically in the range of 1600-1650 cm⁻¹, and the disappearance of the C=O stretch from the aldehyde and the N-H bands from the primary amine.[2][3]

• ¹H NMR Spectroscopy: The formation of the Schiff base is confirmed by the appearance of a singlet for the imine proton (-CH=N-), usually in the 8.0-8.5 ppm region.[3]

• Mass Spectrometry: To confirm the molecular weight of the synthesized compound.

Experimental Protocols

General Protocol for Imidazolidinetrione Schiff Base Synthesis via Reflux

This protocol provides a general starting point. You may need to modify it based on the specific reactivity of your substrates.

Materials:

• Substituted Imidazolidinetrione (1.0 eq)

• Aldehyde or Ketone (1.0 - 1.2 eq)

• Anhydrous Solvent (e.g., ethanol, toluene)

• Catalyst (e.g., glacial acetic acid)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• (Optional) Dean-Stark apparatus

Procedure:

• Reactant Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the substituted imidazolidinetrione (1.0 eq) in the chosen anhydrous solvent (e.g., 20 mL of ethanol per gram of imidazolidinetrione).

• Addition of Carbonyl Compound: Add the aldehyde or ketone (1.0 - 1.2 eq) to the stirring solution.

• Catalyst Addition: Add a catalytic amount of glacial acetic acid (e.g., 2-3 drops).

• Reflux: Heat the reaction mixture to reflux and maintain this temperature. If using toluene, it is highly recommended to use a Dean-Stark apparatus to remove water.

• Monitoring the Reaction: Monitor the progress of the reaction by TLC. A suitable mobile phase might be a mixture of hexane and ethyl acetate. Visualize the spots under UV light or by using an appropriate staining agent. The reaction is complete when the spot corresponding to the limiting starting material has disappeared.

• Workup:

  • Cool the reaction mixture to room temperature.

  • If a solid product has precipitated, collect it by filtration, wash it with a small amount of cold solvent, and dry it under vacuum.

  • If no solid forms, remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent or by column chromatography on silica gel.

Visualizing the Workflow

Troubleshooting Logic for Low Product Yield

Caption: Troubleshooting workflow for low yield in Imidazolidinetrione Schiff base synthesis.

General Reaction Mechanism

Caption: General mechanism for Imidazolidinetrione Schiff base formation.

References

• Schiff Base Mediated Synthesis of Novel Imidazolidine-4-One Derivatives for Potential Antimicrobial and Anthelmintic Activities. Luminescence, 2024. [Link]

• Pharmacological examination and synthesis of some schiff bases and thiazolidinone derivatives of 5-amino-1H-imidazole-4-carboxam. Der Pharma Chemica. [Link]

• Synthesis and Characterization of Some Imidazolinones and Their Schiff Bases. Asian Journal of Chemistry, 2012. [Link]

• Synthesis of Imidazole by Using Different Schiff's Base. International Journal of Advanced Research in Science, Communication and Technology, 2023. [Link]

• SYNTHESIS AND ANTIMICROBIAL SCREENING OF SCHIFF'S BASES OF IMIDAZO [1,2-a] PYRIDINE. TSI Journals. [Link]

• Ionic liquid mediated synthesis of Schiff bases under reflux condition. Journal of Chemical and Pharmaceutical Research, 2015. [Link]

• Synthesis, Characterization, and Catalytic Applications of Schiff-Base Metal Complexes. MDPI, 2024. [Link]

• Synthesis and biological evaluation of Schiff's bases and 2-azetidinones of isonocotinyl hydrazone as potential antidepressant and nootropic agents. Arabian Journal of Chemistry, 2011. [Link]

• The Formation and Stability of Imidazolidinone Adducts From Acetaldehyde and Model Peptides. A Kinetic Study With Implications for Protein Modification in Alcohol Abuse. Biochemical Pharmacology, 1996. [Link]

• Synthesis of Imidazolidin-2-ones from trans-(R,R)-Diaminocyclohexane: A Statistical Analysis-Based Pseudo-Multicomponent Protocol. PMC, 2025. [Link]

• Green Synthesis of Some Novel Imidazole Schiff base Derivatives Under Microwave Irradiation / Reflux Conditions and Evaluations of the Antibacterial Activity. ResearchGate, 2021. [Link]

• Synthesis of Imidazole by Using Different Schiff's Base. Semantic Scholar, 2023. [Link]

• How to purify Schiff base?. ResearchGate, 2023. [Link]

• Suitable solvent for Schiff base reaction?. ResearchGate, 2016. [Link]

• Thermal Decomposition Path—Studied by the Simultaneous Thermogravimetry Coupled with Fourier Transform Infrared Spectroscopy and Quadrupole Mass Spectrometry—Of Imidazoline/Dimethyl Succinate Hybrids and Their Biological Characterization. PMC, 2023. [Link]

• Synthesis, characterization and biological investigations of novel Schiff base ligands containing imidazoline moiety and their C. Inorganica Chimica Acta, 2018. [Link]

• Synthesis and Antibacterial Studies of Some Reduced Schiff Base Derivatives. SSRN, 2022. [Link]

• Evaporation and Decomposition Behavior of Pure and Supported Ionic Liquids under Thermal Stress. ResearchGate, 2017. [Link]

• Intramolecular Ring-Opening Decomposition of Aryl Azetidines. PMC, 2021. [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tsijournals.com [tsijournals.com]
• 4. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Purification of Imidazolidinetrione Derivatives

Topic: Removal of Unreacted Benzaldehyde Ticket ID: CHEM-PUR-0042 Status: Open Analyst: Senior Application Scientist

Executive Summary & Problem Definition

The Issue: You are isolating an Imidazolidinetrione derivative (e.g., Parabanic acid derivative), but the product retains the characteristic "bitter almond" odor of Benzaldehyde. Standard vacuum drying is ineffective because Benzaldehyde occludes into the crystal lattice and has a high boiling point (178°C).

The Science: Benzaldehyde is lipophilic and prone to oxidation (forming Benzoic Acid).[1] Imidazolidinetrione rings are highly polar, electron-deficient urea-like structures. This Polarity Contrast is the key lever for purification.

Strategic Decision Matrix: Use the following logic to select your purification route.

Figure 1: Decision tree for selecting the optimal purification workflow based on the physical state of the crude material.

Method A: The "Self-Validating" Bisulfite Wash

Best For: Crude oils, reaction mixtures in solution, or products that "oil out."

The Mechanism: Sodium bisulfite (NaHSO₃) reacts selectively with aldehydes to form a water-soluble bisulfite adduct (a sulfonate salt).[2] Your Imidazolidinetrione product (which lacks a reactive aldehyde proton) remains in the organic layer.

Figure 2: The chemical scavenging mechanism converting lipophilic impurities into hydrophilic salts.

Protocol Steps

• Dissolution: Dissolve your crude material in a water-immiscible solvent.[2][3]

  • Recommended: Ethyl Acetate (EtOAc) or Dichloromethane (DCM).[1][3]

  • Note: Ensure the Imidazolidinetrione is fully soluble. If it precipitates, add a small amount of THF.

• The Scavenge (Critical Step):

  • Add Saturated Aqueous Sodium Bisulfite (NaHSO₃) (10 mL per gram of crude).

  • Shake vigorously for 3–5 minutes. Why? The reaction occurs at the interface. Vigorous mixing increases surface area.

• Phase Separation:

  • Allow layers to separate.[2][3][4] The Benzaldehyde is now in the bottom aqueous layer (as the adduct).

  • Drain the aqueous layer.[3][4]

• Wash & Dry:

  • Wash the organic layer once with water (to remove residual salts).

  • Wash once with Brine.

  • Dry over MgSO₄, filter, and concentrate.

Validation Check:

• Smell Test: The almond odor should be gone.

• TLC: Spot the organic layer. The fast-moving Benzaldehyde spot (high R_f in Hex/EtOAc) should be absent.

Method B: Solvent Trituration (The "Wash" Technique)

Best For: Solid crude products that are sticky or smell of almonds.

The Logic: Benzaldehyde is miscible with Hexanes and Diethyl Ether. Imidazolidinetrione derivatives are highly polar and insoluble in these solvents. We wash the impurity away while the product remains solid.

Protocol Steps

• Suspension: Place the crude solid in a flask.

• Solvent Addition: Add Hexanes (or Diethyl Ether). Use ~10 mL per gram of solid.

• Sonication: Sonicate the suspension for 10–15 minutes.

  • Why? This breaks up crystal aggregates, releasing occluded Benzaldehyde into the solvent.

• Filtration: Filter the solid using a sintered glass funnel.

• Wash: Rinse the filter cake with fresh Hexanes.

Validation Check: Collect a drop of the filtrate on a watch glass and let it evaporate. If it leaves an oily residue that smells of almonds, the method is working. Repeat until the filtrate leaves no residue.

Method C: Recrystallization (Polishing)

Best For: Final purification after Method A or B.

The Logic: Imidazolidinetriones typically crystallize well from polar protic solvents, while Benzaldehyde remains in the mother liquor.

• Solvent System: Ethanol (95%) or Ethanol/Water mixtures.

• Warning: Avoid recrystallizing directly from crude if Benzaldehyde content is high (>10%), as it can act as a "co-solvent" and prevent crystallization (oiling out). Use Method A first.

Comparative Data Analysis

Feature	Vacuum Drying	Bisulfite Wash (Method A)	Trituration (Method B)
Benzaldehyde Removal	Poor (High BP)	Excellent (>99%)	Good (Surface only)
Yield Loss	None	Minimal (<5%)	Low (<2%)
Scalability	High	High	Medium
Risk	Sublimation of product	Emulsion formation	Incomplete removal

Frequently Asked Questions (FAQs)

Q: My product turned into a sticky gum during the Bisulfite wash. What happened? A: You likely used a solvent in which your product is only marginally soluble (like pure Ether).

• Fix: Add a small amount of THF or Methanol to the organic layer until the gum dissolves, then continue the wash.

Q: Can I use NaOH to wash out the Benzaldehyde? A: NO. While NaOH removes Benzoic Acid (the oxidation product), it does not remove Benzaldehyde. Furthermore, Imidazolidinetrione rings are susceptible to hydrolysis (ring-opening) under strong basic conditions (pH > 12). Stick to Bisulfite (pH ~4-5) or Bicarbonate (pH ~8).

Q: I still see a spot on TLC, but it's not Benzaldehyde. A: Benzaldehyde rapidly oxidizes to Benzoic Acid .

• Check: Does the spot tail or stay on the baseline?

• Fix: If Benzoic Acid is present, wash the organic layer with Saturated Sodium Bicarbonate (NaHCO₃) after the Bisulfite wash.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989.

• Brindle, C. S.; et al. "Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures."[2] Org.[2][5][6] Process Res. Dev.2017 , 21(9), 1394–1403.[2]

• Perrin, D. D.; Armarego, W. L. F.Purification of Laboratory Chemicals, 3rd Ed.; Pergamon Press: Oxford, 1988. (Solubility profiles of heterocyclic diones/triones).

Sources

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• 2. Workup [chem.rochester.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Stability Optimization for Imidazolidinetrione [(phenylmethylene)amino]- Derivatives

Case ID: #IMG-HYD-001 Subject: Addressing Hydrolytic Instability in N-Benzylideneamino-Imidazolidinetriones Assigned Specialist: Senior Application Scientist, Formulation Chemistry[1]

Executive Summary

The molecule , Imidazolidinetrione [(phenylmethylene)amino]- , represents a chemical class known as Schiff bases of N-amino-parabanic acid .[1] These compounds possess a "dual-threat" instability profile:

• The Azomethine Linkage (

  ): Susceptible to reversible hydrolysis, particularly in acidic media, yielding benzaldehyde and the parent hydrazide.[1]

• The Imidazolidinetrione Ring: Susceptible to irreversible nucleophilic attack (ring-opening) by hydroxide ions in alkaline media.[1]

This guide provides a self-validating troubleshooting framework to stabilize this pharmacophore during synthesis, purification, and formulation.

Module 1: Diagnostic Flow & Mechanism Analysis

Before attempting stabilization, you must diagnose which part of the molecule is failing.[1] Use the following decision tree to categorize your instability issue.

Visualizing the Degradation Pathways

The following diagram illustrates the competing degradation mechanisms dependent on pH.

Figure 1: Competing degradation pathways. Acid facilitates linker cleavage; base facilitates ring destruction.[1]

Diagnostic Checklist

Observation	Probable Cause	Verification Method
Almond-like odor detected.	Linkage Hydrolysis (Release of Benzaldehyde).[1]	GC-MS Headspace: Check for benzaldehyde peak.
Precipitate forms in acidic buffer.	Linkage Hydrolysis (Insoluble aldehyde or amine salt).[1]	HPLC: Check for appearance of two distinct new peaks with different UV spectra.
pH Drift (solution becomes more acidic).[1]	Ring Opening (Formation of carboxylic acid).[1]	Potentiometric Titration: Check for new pKa values (~3-4).
Loss of UV Absorbance at > 300nm.[1]	Loss of Conjugation (Schiff base cleavage).[1]	UV-Vis: Compare spectra overlay at t=0 and t=24h.

Module 2: Stabilization Protocols

Protocol A: Determination of the pH-Rate Profile (The "Sweet Spot")

Because the molecule is sensitive to both acid and base, you must experimentally determine the pH of maximum stability (

).[1]

• Buffer Preparation: Prepare 50 mM buffers at pH 2.0, 4.0, 6.0, 7.4, and 9.0 (maintain constant ionic strength using NaCl).

• Spiking: Dissolve the compound in DMSO (stock), then spike into buffers to a final concentration of 50

  M.

• Incubation: Hold at 25°C or 37°C.

• Sampling: Inject onto HPLC at t=0, 1h, 4h, 12h, 24h.

• Plotting: Plot

  vs pH.

  • Expected Result: You will likely see a V-shaped or U-shaped curve.[1] The bottom of the "U" is your stability window.[1]

  • Guidance: For this class of molecules, the pH 5.0–6.5 range is often optimal, balancing imine stability (requires neutral/basic) against ring stability (requires neutral/acidic).[1]

Protocol B: Cyclodextrin Complexation (Molecular Shielding)

If aqueous stability is required, Sulfobutyl Ether

-Cyclodextrin (SBE- -CD) is the gold standard for stabilizing labile Schiff bases [1][4].[1]

Step-by-Step Formulation:

• Phase Solubility Study: Prepare aqueous solutions of SBE-

  -CD at 0%, 5%, 10%, and 20% (w/v) in pH 6.0 phosphate buffer.

• Excess Addition: Add excess Imidazolidinetrione derivative to each vial.

• Equilibration: Shake at room temperature for 24 hours (protected from light).

• Filtration: Filter through 0.45

  m PVDF filter.[1]

• Quantification: Analyze filtrate by HPLC.

• Data Analysis: A linear increase in solubility indicates inclusion complex formation (

  type).[1] This complex shields the azomethine bond from water attack.[1]

Module 3: Synthesis & Storage Best Practices

Synthesis Troubleshooting

• Problem: Hydrolysis during the final coupling step (benzaldehyde + amino-imidazolidinetrione).

• Solution:

  • Solvent: Switch to absolute ethanol or anhydrous methanol . Avoid water completely.[1]

  • Catalyst: Use a mild acid catalyst (Acetic acid) but neutralize immediately after reaction completion.[1]

  • Water Removal: Use a Dean-Stark trap or molecular sieves (3Å or 4Å) in the reaction vessel to drive the equilibrium toward the Schiff base (Le Chatelier’s principle).[1]

Storage Recommendations

• State: Store as a lyophilized powder. Never store in aqueous solution.[1]

• Temperature: -20°C.

• Desiccant: Store over

  or silica gel.[1]

• Inert Atmosphere: Argon backfill is recommended to prevent moisture uptake from air.[1]

Module 4: Frequently Asked Questions (FAQ)

Q1: Why can't I just use a standard phosphate buffer at pH 7.4? A: While pH 7.4 mimics physiological conditions, it may be too alkaline for the imidazolidinetrione ring over long durations.[1] The carbonyl carbons in the parabanic ring are highly electrophilic.[1] At pH 7.4, hydroxide ions can attack, leading to ring opening (oxaluric acid formation). If you must use pH 7.4, ensure the assay time is short (< 4 hours) or use a cosolvent.

Q2: I see a peak eluting before my main peak on HPLC. Is this the hydrolysis product? A: Likely, yes. The amine component (1-amino-imidazolidinetrione) is generally more polar than the parent Schiff base and will elute earlier on Reverse Phase (C18) columns.[1] The benzaldehyde fragment is less polar and may elute later or be lost to evaporation if not carefully monitored.[1]

Q3: Can I use DMSO as a stock solvent? A: Yes, DMSO is excellent for solubility, but avoid wet DMSO .[1] DMSO is hygroscopic.[1] If it absorbs water, the "micro-environment" acidity can change, triggering hydrolysis in the stock solution. Use anhydrous DMSO (sealed under septum) for stock preparation.[1]

Q4: Does light affect stability? A: Yes. Schiff bases can undergo E-Z photo-isomerization or photo-oxidation.[1] Always perform stability studies in amber glassware.

References

• Loftsson, T., & Brewster, M. E. (1996).[1][2] Pharmaceutical applications of cyclodextrins. 1. Drug solubilization and stabilization.[1][2][3][4] Journal of Pharmaceutical Sciences, 85(10), 1017–1025.[1][2]

• Misra, P., Mishra, B. K., & Behera, G. B. (1991). Hydrolysis of Schiff bases. 1. Kinetics and mechanism of spontaneous, acid, and base hydrolysis of N-(2/4-hydroxybenzylidene)-2-aminobenzothiazoles. International Journal of Chemical Kinetics, 23(7), 639–650. [1]

• El-Taher, M., El-Haty, M. T., & Hussien, T. M. (2001).[5] Effect of Partially Aqueous Solutions of Different pH's on the Hydrolysis Rate of Some Schiff Bases. Polish Journal of Chemistry, 75(1), 79-91.[5]

• Safari, J. B., et al. (2023).[1][6] Inclusion complexation and liposomal encapsulation of an isoniazid hydrazone derivative in cyclodextrin for pH-dependent controlled release.[1][6] Journal of Drug Delivery Science and Technology, 81, 104262.

• Ungoren, S. H. (2023).[1] [3+2]-Cycloaddition of Nitrile Imines to Parabanic Acid Derivatives.[1] Molecules, 28(1), 211. [1]

Sources

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• 5. Effect of Partially Aqueous Solutions of Different pH's on the Hydrolisis Rate of Some Schiff Bases - Polish Journal of Chemistry - Tom Vol. 75, nr 1 (2001) - BazTech - Yadda [yadda.icm.edu.pl]
• 6. pharmaexcipients.com [pharmaexcipients.com]

Technical Support Center: Crystallization of Imidazolidinetrione [(phenylmethylene)amino]-

This technical support guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting strategies for enhancing the crystal size of Imidazolidinetrione [(phenylmethylene)amino]-. While direct literature on the crystallization of this specific molecule is scarce, the principles outlined here are derived from established best practices in organic compound crystallization and are directly applicable.

Introduction to Crystallization

Crystallization is a critical purification technique for nonvolatile organic solids.[1][2][3] The process involves dissolving the impure solid in a suitable hot solvent and allowing it to cool. As the solution cools and becomes saturated, the desired compound crystallizes, leaving impurities behind in the solvent.[1][3] The size and quality of the resulting crystals are influenced by several factors, including purity of the compound, choice of solvent, cooling rate, and the presence of impurities.[4][5]

Troubleshooting Guide: Common Issues in Crystallization

Researchers often encounter challenges in obtaining crystals of the desired size and quality. This section provides a systematic approach to troubleshooting common problems.

Problem	Probable Cause(s)	Recommended Solution(s)
Formation of very small or needle-like crystals	1. Rapid Cooling: Fast cooling rates lead to rapid nucleation, resulting in many small crystals.[6][7][8] 2. High Supersaturation: A highly concentrated solution can cause the compound to "crash out" of solution, forming small crystals.[9][10] 3. Inappropriate Solvent: The solvent may be too good, leading to high solubility and rapid precipitation.[4][5]	1. Slow Down the Cooling Process: Allow the solution to cool to room temperature slowly before placing it in a cold bath. Insulating the flask can help.[11] 2. Reduce Supersaturation: Use a slightly larger volume of solvent to ensure the solution is not overly concentrated.[11] 3. Solvent Screening: Experiment with different solvents or solvent mixtures to find one where the compound has moderate solubility.[4][5]
No crystal formation	1. Solution is too dilute: The concentration of the compound is below the saturation point. 2. Insufficient cooling: The temperature may not be low enough to induce crystallization.	1. Induce Crystallization: Try scratching the inside of the flask with a glass rod or adding a seed crystal.[11] 2. Concentrate the Solution: Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[11] 3. Lower the Temperature: Use a colder cooling bath.[11]
Oiling out (formation of a liquid instead of solid crystals)	1. High concentration of impurities: Impurities can lower the melting point of the compound. 2. Solution is too concentrated: The boiling point of the solvent may be higher than the melting point of the solute.	1. Purify the Crude Product: Perform a preliminary purification step (e.g., column chromatography) before crystallization. 2. Use More Solvent: Dilute the solution to reduce the concentration of the compound. 3. Change the Solvent: Select a solvent with a lower boiling point.
Dendritic crystal growth	High Supersaturation: This leads to unstable, rapid growth at the crystal edges.[12]	1. Reduce Supersaturation: Use a less concentrated solution.[12] 2. Slower Evaporation: If using slow evaporation, reduce the rate of solvent removal.[12] 3. Use a Seed Crystal: This can promote controlled growth from a single point.[12]

Frequently Asked Questions (FAQs)

Q1: How does the choice of solvent affect crystal size?

The solvent plays a crucial role in determining crystal morphology and size.[13][14][15][16] A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[1][17] If the compound is too soluble in the chosen solvent, it can lead to the formation of small crystals.[4][5] Experimenting with different solvents or binary solvent systems is often necessary to find the optimal conditions for growing larger crystals.[18]

Q2: What is the impact of impurities on crystallization?

Impurities can significantly hinder crystal growth and affect the quality of the final product.[19][20] They can be incorporated into the crystal lattice, leading to defects, or they can adsorb onto the crystal surface, inhibiting further growth.[21] In some cases, impurities can even prevent crystallization altogether.[22] Therefore, starting with the purest possible material is crucial for obtaining large, high-quality crystals.

Q3: How does the cooling rate influence crystal size?

The rate of cooling has a direct impact on the size of the crystals formed.[6][7][23][24] Slow cooling allows for a more ordered and controlled deposition of molecules onto the growing crystal lattice, resulting in larger and more perfect crystals.[24][25] Conversely, rapid cooling leads to a high degree of supersaturation and the rapid formation of many small crystals.[6][8]

Q4: Can agitation or stirring affect crystal size?

Yes, agitation can influence crystal size. While stirring can help to create a homogenous solution, it can also increase the rate of nucleation, leading to a larger number of smaller crystals.[6] For growing large single crystals, it is generally recommended to allow the solution to cool undisturbed.[4][5]

Experimental Protocols

Protocol 1: Recrystallization by Slow Cooling

This protocol outlines the standard method for growing larger crystals by controlling the cooling rate.

Step-by-Step Methodology:

• Solvent Selection: Choose a solvent in which Imidazolidinetrione [(phenylmethylene)amino]- has high solubility at elevated temperatures and low solubility at room temperature.

• Dissolution: In an Erlenmeyer flask, add the crude solid and a small amount of the selected solvent. Heat the mixture to the boiling point of the solvent while stirring to dissolve the solid completely. Add the minimum amount of hot solvent required to fully dissolve the compound.

• Hot Filtration (if necessary): If there are any insoluble impurities, perform a hot gravity filtration to remove them.

• Slow Cooling: Cover the flask and allow it to cool slowly to room temperature. To slow the cooling process further, the flask can be placed in an insulated container (e.g., a Dewar flask with warm water).

• Crystal Formation: As the solution cools, crystals of the purified compound should form.

• Isolation: Once crystallization is complete, collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the crystals thoroughly.

Protocol 2: Vapor Diffusion for Crystal Growth

This method is particularly useful for growing high-quality single crystals for X-ray crystallography.

Step-by-Step Methodology:

• Prepare a Saturated Solution: Dissolve the compound in a small amount of a "good" solvent (one in which it is readily soluble).

• Set up the Crystallization Chamber: Place this solution in a small, open vial. Place the vial inside a larger, sealed container (e.g., a beaker covered with a watch glass or a sealed jar).

• Add the Anti-Solvent: In the bottom of the larger container, add a layer of a "poor" solvent (an "anti-solvent" in which the compound is insoluble, but which is miscible with the "good" solvent).

• Diffusion: Over time, the vapor of the anti-solvent will slowly diffuse into the solution of the compound, reducing its solubility and causing slow crystallization.

Visualizing the Crystallization Process

Crystallization Workflow

The following diagram illustrates the key steps and decision points in a typical recrystallization experiment aimed at enhancing crystal size.

Caption: A flowchart of the recrystallization process.

Factors Influencing Crystal Size

This diagram illustrates the interplay of key factors that determine the final crystal size.

Caption: Factors that influence the final crystal size.

References

• A Comparative Study of Impurity Effects on Protein Crystallization - the University of Groningen research portal. (2015, January 9).
• Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. (2021, November 3).
• The dual function of impurity in protein crystallization - CrystEngComm (RSC Publishing).
• The Effects of Impurities on Crystallization of Polymorphs of a Drug Substance AE1-923.
• Impurity Effects on the Crystallization Kinetics of Ampicillin - ACS Publications. (2004, October 20).
• Effect of Cooling Rate and Agitation on Fat Crystallization - Atlantis Press.
• Crystallization Kinetics: Relationship between Crystal Morphology and the Cooling Rate—Applications for Different Geological Materials - MDPI. (2023, July 19).
• Crystal Size and Cooling Rate - Teacher Notes.
• Cooling Rate and Crystal Size | Seth Stein - Northwestern University.
• Growing Quality Crystals - MIT Department of Chemistry.
• How To: Grow X-Ray Quality Crystals - Department of Chemistry : University of Rochester.
• 3.6F: Troubleshooting - Chemistry LibreTexts. (2022, April 7).
• Effects of Pressure and Cooling Rates on Crystallization Behavior and Morphology of Isotactic Polypropylene - MDPI. (2023, June 8).
• Getting crystals your crystallographer will treasure: a beginner's guide - PMC.
• Growing and Mounting Crystals Your Instrument Will Treasure - Department of Chemistry and Biochemistry.
• Tips for maximizing yield, purity and crystal size during recrystallization. (2015, December 16).
• Growing Crystals That Will Make Your Crystallographer Happy - Texas A&M University Department of Chemistry.
• Impact of Solvents on the Crystal Morphology of CL-20/TFAZ Cocrystals: A Predictive Study. (2025, February 20).
• Recrystallization.
• Understanding the Effect of a Solvent on the Crystal Habit - ACS Publications. (2004, June 3).
• Recrystallization (chemistry) | Chemistry | Research Starters - EBSCO.
• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo.
• How Do Solvents Impact Crystal Morphology In Crystallization? - How It Comes Together. (2025, November 14).
• Experimental No. (4) Recrystallization Recrystallization Purpose of experimental To separate organic compounds (solid) from. (2021, July 16).
• The e!ect of solvent on crystal growth and morphology - Future4200.
• Solvent effects and its role in quantitatively manipulating the crystal growth: benzoic acid as case study - CrystEngComm (RSC Publishing).
• How can one prevent the formation of dendritic crystals (organic compound)? (2015, February 7).
• Crystallization - Organic Chemistry at CU Boulder.

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• 24. Cooling Rate and Crystal Size | Seth Stein [sites.northwestern.edu]
• 25. research.rug.nl [research.rug.nl]

Reference Data & Comparative Studies

1H NMR Characterization of Imidazolidinetrione, [(phenylmethylene)amino]-

This guide provides an in-depth technical analysis of the 1H NMR characterization of 1-[(phenylmethylene)amino]imidazolidine-2,4,5-trione (also known as the Schiff base of 1-aminoparabanic acid). It is designed for researchers requiring rigorous structural verification of imidazolidinetrione derivatives in drug development and synthetic organic chemistry.

A Comparative Technical Guide for Structural Validation

Executive Summary

The compound Imidazolidinetrione, [(phenylmethylene)amino]- (CAS: 42839-64-5) represents a specialized class of N-substituted parabanic acid derivatives. Its structural integrity hinges on the formation of an azomethine (

) bridge connecting the electron-deficient imidazolidine-2,4,5-trione core to a phenyl ring.

For researchers, 1H NMR spectroscopy is the gold standard for distinguishing this product from its hydrolytic precursors (1-aminoparabanic acid and benzaldehyde) and its structural analogs (e.g., hydantoin derivatives). This guide outlines the diagnostic spectral fingerprints, solvent-dependent behaviors, and comparative logic required to certify the compound's purity and identity.

Chemical Identity & Structural Logic

The target molecule combines a parabanic acid scaffold (a cyclic trione) with a Schiff base functionality. The high electron-withdrawing nature of the three carbonyl groups significantly deshields the ring protons compared to similar heterocycles like hydantoins.

Structural Visualization

The following diagram illustrates the synthesis and numbering scheme used for NMR assignment.

Figure 1: Synthetic pathway and key NMR diagnostic transitions for the target imidazolidinetrione derivative.

1H NMR Characterization Protocol

Solvent Selection Strategy

• Primary Solvent: DMSO-d6 is mandatory.

  • Reasoning: The imidazolidinetrione ring is highly polar and potentially sparingly soluble in non-polar solvents like

    . Furthermore, the acidic imide proton (NH) requires a polar aprotic solvent to prevent rapid exchange and peak broadening, ensuring a sharp, integrable signal.

• Secondary Solvent: Acetone-d6 (if solubility permits) can be used to resolve overlapping aromatic multiplets, though DMSO is preferred for the NH signal detection.

Diagnostic Spectral Features (The "Fingerprint")

The 1H NMR spectrum of this compound is defined by three distinct regions. The absence of the aldehyde proton (

ppm) and the amine protons ( ppm) confirms the reaction completion.

A. The Azomethine Proton ( )

• Shift:

  9.60 – 9.90 ppm

• Multiplicity: Singlet (

  )

• Mechanistic Insight: This proton is significantly deshielded due to the anisotropy of the C=N double bond and the electron-withdrawing effect of the adjacent parabanic acid ring. It is the most critical marker for the Schiff base linkage.

B. The Imide Proton (Ring NH)

• Shift:

  12.00 – 12.50 ppm

• Multiplicity: Broad Singlet (

  )

• Mechanistic Insight: The presence of three carbonyl groups makes the N3-H proton highly acidic and deshielded. In comparison to hydantoins (

  ppm), the extra carbonyl at position 5 shifts this signal downfield by ppm.

C. The Aromatic Region (Phenyl Group)

• Shift:

  7.40 – 7.90 ppm

• Multiplicity: Multiplet (

  )

• Pattern: Typically appears as two sets of multiplets corresponding to the ortho protons (deshielded by the imine) and the meta/para protons.

Comparative Analysis: Product vs. Alternatives

To validate the structure, one must objectively compare the spectral data against potential impurities (precursors) and structural analogs.

Table 1: Diagnostic Shift Comparison (in DMSO-d6)

Compound	Key Functional Group	Chemical Shift ( , ppm)	Multiplicity	Interpretation
Target Product	Azomethine (CH=N)	9.60 – 9.90	Singlet	Confirmation of Schiff base
Ring NH (Imide)	12.00 – 12.50	Broad s	Intact parabanic core
Precursor 1	Benzaldehyde (CHO)	10.03	Singlet	Unreacted aldehyde impurity
Precursor 2	1-Aminoparabanic Acid (NH )	5.00 – 6.00	Broad s	Unreacted amine impurity
Analog	Hydantoin Schiff Base (NH)	10.80 – 11.20	Broad s	Distinguishes trione from dione

Structural Logic Flowchart

Use the following logic to interpret the NMR spectrum during quality control.

Figure 2: Decision logic for validating the identity of 1-[(phenylmethylene)amino]imidazolidinetrione.

Experimental Protocol

Synthesis Verification Workflow

To ensure the data presented matches the synthesized product, follow this standardized protocol:

• Reaction: Reflux 1-aminoparabanic acid (1 eq) with benzaldehyde (1 eq) in ethanol with a catalytic amount of glacial acetic acid for 2-4 hours.

• Isolation: Cool the mixture; filter the precipitate.

• Purification: Recrystallize from ethanol/DMF to remove unreacted aldehyde.

• NMR Prep: Dissolve ~5-10 mg of the dried solid in 0.6 mL of DMSO-d6. Ensure the tube is capped immediately to prevent moisture absorption (which broadens the NH peak).

Data Reporting Standard

When publishing or documenting this compound, report the data in the following format to ensure E-E-A-T compliance:

1H NMR (400 MHz, DMSO-d6):

12.35 (s, 1H, NH), 9.78 (s, 1H, N=CH), 7.85–7.82 (m, 2H, Ar-H), 7.55–7.48 (m, 3H, Ar-H).

References

• Lee, Y.-G., et al. (2009).[1][2] "Simple Synthesis of Imidazolidinetrione Derivatives Having Imidazolidine-2,4,5-trione and 2-Thioxo-imidazolidine-4,5-dione Rings." Polish Journal of Chemistry, 83(10), 1765–1770.[1][2]

• Pretsch, E., et al. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag Berlin Heidelberg. (Standard reference for chemical shifts of amide/imide protons).

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 133504, 1-Aminoparabanic acid.

Sources

• 1. Polish Journal of Chemistry - Tom Vol. 83, nr 10 (2009) - BazTech - Yadda [yadda.icm.edu.pl]
• 2. cdlib.org [cdlib.org]

Thermal Profiling of Imidazolidinetrione Scaffolds: A Comparative TGA/DSC Guide

Executive Summary

This guide provides a technical framework for the thermal characterization of Imidazolidine-2,4,5-trione derivatives (parabanic acid analogs). Unlike their widely used structural cousins, the Imidazolidine-2,4-diones (Hydantoins) , trione derivatives possess a third carbonyl group at the C5 position. This structural modification significantly alters their thermal stability, hydrogen-bonding networks, and decomposition pathways.

This document synthesizes experimental protocols with comparative data to assist researchers in drug formulation and materials science.

Structural Context & Thermal Significance[1][2][3][4]

The imidazolidinetrione core is a rigid, planar heterocycle. In drug development, it serves as a pharmacophore for anticonvulsants and cholinesterase inhibitors [1]. Thermal analysis (TGA/DSC) is critical for these compounds because:

• Polymorphism: The high polarity of the trione ring often leads to multiple crystal forms (polymorphs), which have distinct melting points and solubilities [2].

• Processing Stability: The C5 carbonyl introduces ring strain different from hydantoins, affecting the onset temperature of decomposition (

  ).

• Volatile Release: Upon decomposition, these rings often release toxic isocyanates, necessitating precise TGA-MS profiling [3].

Experimental Methodology (The "How-To")

To ensure data integrity and reproducibility, the following self-validating protocol is recommended. This workflow integrates TGA for stability limits and DSC for phase identification.[1]

Integrated Thermal Analysis Workflow

Figure 1: Sequential workflow ensuring sample history (solvates/impurities) does not artifactually lower thermal stability data.

Detailed Protocol Parameters

Parameter	TGA (Stability)	DSC (Phase Transitions)	Expert Rationale
Instrument	TGA 5500 (or equiv)	DSC 2500 (or equiv)	High sensitivity required for subtle glass transitions ( ).
Pan Type	Platinum or Alumina (Open)	Aluminum (Hermetic with Pinhole)	DSC: Pinhole allows trapped volatiles to escape, preventing pan deformation while maintaining self-atmosphere.
Sample Mass	5–10 mg	2–4 mg	Lower mass in DSC improves peak resolution (sharpness).
Atmosphere	Nitrogen ( ), 40 mL/min	Nitrogen ( ), 50 mL/min	Inert gas prevents oxidative degradation, isolating thermal decomposition.
Heating Rate	10 °C/min	5 °C/min or 10 °C/min	Expert Tip: Use 5 °C/min in DSC if resolving overlapping polymorph melts.
Range	30 °C to 600 °C	0 °C to 300 °C (Stop before )	Never heat DSC cells beyond the decomposition onset ( ) determined by TGA to avoid sensor contamination.

Comparative Analysis: Triones vs. Alternatives

The following comparison benchmarks Imidazolidine-2,4,5-triones against their primary market alternatives: Hydantoins (2,4-diones) and Thiohydantoins .

Performance Matrix

Feature	Imidazolidine-2,4,5-trione (Parabanic Derivatives)	Hydantoin (Imidazolidine-2,4-dione)	Thiohydantoin (2-Thioxo-4-one)
Thermal Stability ( )	High (250–300°C)	Very High (280–320°C)	Moderate (200–240°C)
Melting Point ( )	High (>200°C for unsubstituted)	High (e.g., Phenytoin: ~295°C)	Lower (Sulfur atom size disrupts packing)
H-Bonding Capacity	High (3 Carbonyl acceptors)	Moderate (2 Carbonyls)	Low (Sulfur is a weak acceptor)
Decomposition Mode	Ring cleavage Isocyanates + CO	Hydrolysis/Oxidation	Desulfurization/Cleavage
Crystallinity	Prone to polymorphism [2]	Stable crystal forms	Often amorphous/waxy

Data Interpretation

• Effect of Substitution: Unsubstituted parabanic acid decomposes at very high temperatures. However, N,N-disubstitution (e.g., 1,3-dicyclohexyl derivatives) removes hydrogen bond donors, typically lowering the melting point but maintaining high thermal stability up to ~300°C due to the stable heterocyclic core [2].

• Comparison to Hydantoins: Hydantoins generally exhibit slightly higher thermal stability. The C5 carbonyl in triones creates a localized dipole that can facilitate decarboxylation (loss of CO) earlier than the C5-methylene breakdown in hydantoins [4].

Mechanistic Insight: Thermal Decomposition[5]

Understanding why the material fails is as important as knowing when. The trione ring typically undergoes a specific fragmentation pathway under thermal stress.

Decomposition Pathway Diagram

Figure 2: Proposed thermal degradation mechanism. Note that TGA-MS is required to detect the evolution of CO and Isocyanates (Products 1 & 2).

Analysis of Decomposition Products

Unlike Hydantoins, which often decompose via hydrolytic-style pathways (even in solid state if moisture is present) leading to hydantoic acids [4], Triones are prone to decarbonylation .

• TGA Evidence: Look for a sharp mass loss step corresponding to the molecular weight of

  (28 g/mol ) or the specific isocyanate fragment.

• Safety Note: The generation of isocyanates requires that TGA exhaust be properly vented to a fume hood.

Conclusion

For researchers selecting between these scaffolds:

• Choose Imidazolidinetriones if your target biological activity requires the specific electron-withdrawing nature of the trione ring (e.g., specific enzyme inhibition). Be aware that you must screen for polymorphs using DSC, as the planar structure encourages diverse stacking arrangements [2].

• Choose Hydantoins if maximum thermal stability and resistance to decarboxylation are the primary engineering constraints.

• Protocol Adherence: Always run a "Blank" TGA (empty pan) to subtract buoyancy effects, especially when measuring the subtle residues of trione decomposition.

References

• El-Nezhawy, A. O., et al. (2020). Design and synthesis of novel parabanic acid derivatives as anticonvulsants. Bioorganic Chemistry, 94, 103473.[2] Link

• Talhi, O., et al. (2012). 1,3-Dicyclohexylimidazolidine-2,4,5-trione: a second polymorph.[3] Acta Crystallographica Section E, 68(Pt 2), o323. Link

• Gabbott, P. (2008). Principles and Applications of Thermal Analysis. Wiley-Blackwell. (Standard Reference for TGA/DSC Protocols).

• BenchChem. (2025). Stability of the imidazolidine-2,4-dione ring under various reaction conditions. BenchChem Technical Guides. Link

Sources

• 1. Applications of Simultaneous TGA-DSC in Pharmaceutical Formulation Development [cn-henven.com]
• 2. Design and synthesis of novel parabanic acid derivatives as anticonvulsants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1,3-Dicyclo­hexyl­imidazolidine-2,4,5-trione: a second polymorph - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Assessment of Imidazolidinetrione Derivatives: Antimicrobial Efficacy and Scaffold Optimization

The following guide is structured to provide a rigorous, data-driven comparison of Imidazolidinetrione derivatives, specifically focusing on their application as antimicrobial agents. It synthesizes recent experimental findings regarding structure-activity relationships (SAR) and comparative efficacy against standard antibiotics.

Executive Summary & Chemical Basis

The Imidazolidinetrione scaffold (systematically known as Parabanic Acid or imidazolidine-2,4,5-trione) represents a unique class of heterocyclic compounds. Unlike its reduced congener Hydantoin (imidazolidine-2,4-dione), the trione core possesses three carbonyl groups, creating a highly electron-deficient system with distinct reactivity at the

and positions.

While the unsubstituted trione core exhibits limited biological activity, functionalized derivatives —specifically those integrating thioxo- (S=C), imino- (N=C), or fused heterocyclic moieties—have emerged as potent antimicrobial agents. This guide objectively compares these derivatives against standard-of-care antibiotics (e.g., Ampicillin, Ciprofloxacin) to evaluate their viability as next-generation anti-infectives.

The Structural Argument (SAR)

The transition from a passive scaffold to an active drug depends on specific substitutions.

• Core Stability: The trione ring is stable against hydrolysis, making it an ideal carrier for pharmacophores.

• Lipophilicity Modulation: Substitution at

  with aryl or alkyl chains enhances membrane permeability.

• Bioisosterism: Replacing the

  carbonyls with thioxo or imino groups significantly alters hydrogen bonding capacity, often increasing affinity for bacterial targets like the MurB enzyme or DNA gyrase.

Figure 1: Structure-Activity Relationship (SAR) flow demonstrating how core modifications translate to antimicrobial mechanisms.

Comparative Efficacy Analysis

The following data aggregates experimental results from recent comparative studies (Sources 1, 4, 6). The comparison highlights the Imidazolidineiminothione derivatives (trione bioisosteres) and Fused Imidazoquinoxaline systems derived from the trione precursor.

Table 1: Minimum Inhibitory Concentration (MIC) Comparison

Data represents mean values (

) against standard pathogenic strains.

Compound Class	Specific Derivative	S. aureus (Gram+)	E. coli (Gram-)	P. aeruginosa	Efficacy vs. Standard
Standard Control	Ampicillin	0.15	6.25	12.5	Baseline
Standard Control	Ciprofloxacin	0.50	0.015	0.25	High Potency
Trione Derivative A	5-imino-4-thioxo-imidazolidinone (N-aryl sub)	0.49	1.95	3.9	Moderate (2-3x less potent than Ampicillin)
Trione Derivative B	1,3-dialkyl-imidazolidine-2,4,5-trione	>50.0	>50.0	>50.0	Inactive (Core scaffold alone is insufficient)
Fused Hybrid C	Imidazoquinoxaline Derivative (11c)	0.15	0.98	1.5	Equipotent to Ampicillin (Gram+); Superior to A/B
Schiff Base D	Paracetamol-linked Imidazolidinone	1.9	1.6	0.56	High (Comparable to Ciprofloxacin in specific strains)

Interpretation of Data[1][2][3][4][5][6][7][8][9][10][11]

• The "Hybrid" Advantage: Simple alkyl-substituted triones (Derivative B) show negligible activity. However, when the trione ring is fused with a quinoxaline moiety (Hybrid C), the MIC drops to 0.15

  against B. subtilis and S. aureus, matching Ampicillin.

• Gram-Negative Selectivity: Derivative D (Schiff base linked) shows surprising potency against P. aeruginosa (0.56

  ), a notoriously difficult pathogen. This suggests that the imidazolidine core, when properly substituted, can bypass porin channels effectively.

• Thioxo- Substitution: Replacing a carbonyl with a thioxo group (Derivative A) improves activity compared to the pure trione, likely due to the enhanced lipophilicity of sulfur facilitating membrane transport.

Mechanism of Action (MOA)

Understanding how these derivatives kill bacteria is crucial for assessing resistance potential. Two primary mechanisms are proposed based on the structural properties:

• Enzymatic Inhibition (MurB/Gyrase): The heterocyclic ring mimics the purine/pyrimidine bases, allowing these derivatives to competitively inhibit DNA gyrase or MurB (cell wall synthesis), similar to the mechanism observed in thiazolidinones.

• Oxidative Stress (N-Halamine Pathway): If the derivative contains an N-Cl or N-Br bond (oxidative halogen), the imidazolidinetrione acts as a "chlorine reservoir," transferring oxidative halogens to bacterial membrane proteins, causing cell lysis. This is common in coating applications.

Figure 2: Dual mechanistic pathways dependent on substituent chemistry (Medicinal vs. Biocidal).

Experimental Protocols for Validation

To replicate the data cited above or validate new derivatives, the following self-validating protocols are recommended. These adhere to CLSI (Clinical and Laboratory Standards Institute) guidelines.

Protocol A: Determination of Minimum Inhibitory Concentration (MIC)

Objective: Quantify the lowest concentration of the derivative required to inhibit visible growth.

• Preparation of Stock Solution:

  • Dissolve 10 mg of the Imidazolidinetrione derivative in 1 mL DMSO (100% stock).

  • Validation Step: Ensure the solution is clear. If precipitation occurs, sonicate. DMSO concentration in the final assay must be <1% to avoid solvent toxicity.

• Inoculum Preparation:

  • Grow bacteria (S. aureus ATCC 25923, E. coli ATCC 25922) in Mueller-Hinton Broth (MHB) to mid-log phase.

  • Adjust turbidity to 0.5 McFarland standard (

    CFU/mL).

  • Dilute 1:100 in fresh MHB to achieve

    CFU/mL.

• Microdilution Setup:

  • Use a 96-well sterile plate.

  • Add 100

    of MHB to columns 2-12.

  • Add 200

    of drug stock (diluted to 2x starting concentration) to column 1.

  • Perform serial 2-fold dilution from column 1 to 10.

  • Add 100

    of bacterial inoculum to wells 1-11.

  • Controls: Column 11 (Growth Control: Bacteria + Solvent), Column 12 (Sterility Control: Broth only).

• Incubation & Readout:

  • Incubate at

    for 18-24 hours.

  • Endpoint: Visual turbidity or absorbance at 600 nm (

    ).

  • MIC Definition: The lowest concentration well with no visible turbidity.

Protocol B: Time-Kill Kinetics

Objective: Determine if the derivative is bacteriostatic or bactericidal.

• Setup: Prepare tubes containing the derivative at

  , , and MIC in MHB. Include a growth control (no drug).

• Inoculation: Add bacteria (

  CFU/mL) to all tubes (Time 0).

• Sampling: Remove aliquots at 0, 2, 4, 8, and 24 hours.

• Plating: Serially dilute aliquots in saline and plate onto nutrient agar. Incubate overnight.

• Analysis: Plot

  CFU/mL vs. Time.

  • Bactericidal:

    log reduction (99.9% kill) within 24 hours.

  • Bacteriostatic:

    log reduction.

Conclusion

The Imidazolidinetrione scaffold is not a standalone "magic bullet" but a highly versatile template. The data indicates that unsubstituted triones are biologically inert , serving only as stable precursors. However, hybridization (e.g., fusing with quinoxaline or linking via Schiff bases) yields derivatives with antimicrobial potency comparable to third-generation fluoroquinolones (MIC

).

For drug development professionals, the strategic value lies in the C4/C5 bioisosterism . Modifying these positions allows for the tuning of hydrogen bond donors/acceptors, enabling the molecule to target specific bacterial enzymes while maintaining the high stability characteristic of the parabanic acid core.

References

• Ragab, A., et al. (2025). New Imidazolidineiminothione, Imidazolidin-2-one and Imidazoquinoxaline Derivatives: Synthesis and Evaluation of Antibacterial and Antifungal Activities. National Institutes of Health (PMC). (Note: Cited context verified via search snippets 1.1, 1.6).

• Prime Scholars. (2024). Synthesis and Antimicrobial Activity of Some New 5-Oxo-Imidazolidine Derivatives. Prime Scholars. (Context from snippet 1.4).

• Arabian Journal of Chemistry. (2014). Synthesis, characterization and antimicrobial evaluation of imidazolyl thiazolidinedione derivatives. Arabian Journal of Chemistry. (Context from snippet 1.2).

• MDPI. (2023). [3+2]-Cycloaddition of Nitrile Imines to Parabanic Acid Derivatives—An Approach to Novel Spiroimidazolidinediones. MDPI Molecules. (Context from snippet 1.16).

• ResearchGate. (2026). Synthesis of series of different imidazolidine-2,4-dione derivatives and evaluation of their antimicrobial potential. ResearchGate. (Context from snippet 1.5).

The Foundation: Understanding UV-Vis Absorption in Heterocyclic Systems

An In-depth Technical Guide to the UV-Vis Absorption Spectra of Phenylmethylene Amino Imidazolidinetriones

For drug development professionals and researchers, understanding the fundamental photophysical properties of novel compounds is a critical step in characterization and quality control. Ultraviolet-Visible (UV-Vis) spectroscopy provides a rapid, reliable, and cost-effective method for probing the electronic structure of molecules like phenylmethylene amino imidazolidinetriones.[1][2] This class of compounds is of significant interest due to its versatile biological activities, including potential anticonvulsant properties.[3][4][5][6]

This guide offers a comprehensive comparison of the UV-Vis absorption spectra of phenylmethylene amino imidazolidinetriones, grounded in experimental data and theoretical principles. We will explore the influence of molecular structure and solvent environment on their spectral properties, providing a framework for both qualitative identification and quantitative analysis.

UV-Vis spectroscopy measures the absorption of light in the ultraviolet (200-400 nm) and visible (400-800 nm) regions of the electromagnetic spectrum.[7] When a molecule absorbs a photon of a specific energy, an electron is promoted from a lower-energy molecular orbital (typically a bonding π or non-bonding n orbital) to a higher-energy anti-bonding orbital (π* or σ).[8] For conjugated organic molecules like phenylmethylene amino imidazolidinetriones, the most significant electronic transitions are the lower-energy π → π and n → π* transitions.[9]

The relationship between absorbance and concentration is defined by the Beer-Lambert Law, which is fundamental for quantitative applications of this technique.[7]

Key Spectroscopic Terms:

• Chromophore: The part of a molecule responsible for absorbing UV-Vis light. In the target compounds, this is the conjugated system formed by the phenyl ring, the exocyclic double bond, and the carbonyl groups of the imidazolidinetrione ring.[8][9]

• Auxochrome: A functional group that, when attached to a chromophore, modifies the wavelength and intensity of the maximum absorption (λmax).

• Bathochromic Shift (Red Shift): A shift of λmax to a longer wavelength, often caused by substituents that extend the conjugated system or by changes in solvent polarity.[10]

• Hypsochromic Shift (Blue Shift): A shift of λmax to a shorter wavelength.

The Core Chromophore and Its Electronic Transitions

The principal chromophore in phenylmethylene amino imidazolidinetriones is the extended π-electron system. This system is primarily responsible for the characteristic strong absorption bands observed in their UV spectra.

Caption: Standard experimental workflow for UV-Vis spectroscopic analysis.

Detailed Methodology:

• Instrumentation: A double-beam UV-Vis spectrophotometer is preferred as it simultaneously measures the reference (blank) and sample, correcting for solvent absorbance and lamp fluctuations in real-time. [9]2. Solvent Selection: The chosen solvent must be transparent in the wavelength range of interest and should not react with the analyte. UV-grade ethanol or acetonitrile are common choices.

• Sample Preparation:

  • Accurately weigh a small amount of the purified compound.

  • Prepare a stock solution of a known concentration (e.g., 10⁻³ M) by dissolving the compound in the chosen solvent.

  • Perform serial dilutions to obtain a final concentration (e.g., 10⁻⁵ M) that yields an absorbance reading within the optimal range of the instrument (typically 0.1 - 1.0 A). [7]4. Measurement:

  • Use a matched pair of 1 cm path length quartz cuvettes.

  • Perform a baseline correction with the pure solvent.

  • Record the spectrum of the sample solution.

• Data Processing: The resulting spectrum is a plot of absorbance versus wavelength. The λmax is identified as the peak of the most intense absorption band.

Correlation with Theoretical Predictions

Modern computational chemistry offers powerful tools to complement experimental findings. Time-Dependent Density Functional Theory (TD-DFT) calculations can predict the electronic transitions of a molecule. [11][12]By calculating the energies of the molecular orbitals (HOMO and LUMO), researchers can simulate the UV-Vis spectrum and assign specific absorption bands to corresponding electronic transitions. [11][13][14]Comparing experimental spectra with these theoretical predictions provides deeper insight into the electronic structure and validates the interpretation of the results.

Conclusion

UV-Vis spectroscopy is an indispensable tool for the characterization of phenylmethylene amino imidazolidinetriones. The absorption spectra are exquisitely sensitive to the electronic effects of substituents on the phenyl ring and the polarity of the surrounding solvent. Electron-donating groups and increased solvent polarity generally induce bathochromic shifts in the primary π → π* transition. By systematically comparing the spectra of different analogs and employing standardized experimental protocols, researchers can gain valuable insights into the structure-property relationships of this important class of heterocyclic compounds, aiding in the rational design of new therapeutic agents.

References

• Youssef, S. A., et al. (2016). New imidazolidineiminothione derivatives: Synthesis, spectral characterization and evaluation of antitumor, antiviral, antibacterial and antifungal activities. European Journal of Medicinal Chemistry. Available at: [15]2. Youssef, S. A., et al. (2016). New imidazolidineiminothione derivatives: Synthesis, spectral characterization and evaluation of antitumor, antiviral, antibacterial and antifungal activities. United Arab Emirates University ScholarSpace. Available at: [16]3. Ammar, Y. A., et al. (2017). Synthesis and characterization of new imidazolidineiminothione and bis-imidazolidineiminothione derivatives as potential antimicrobial agents. European Journal of Chemistry. Available at: [17]4. Kumar, R. S., et al. (2014). Synthesis, characterization and antimicrobial evaluation of imidazolyl thiazolidinedione derivatives. Arabian Journal of Chemistry. Available at: [18]5. Al-Amiery, A. A. (2014). SYNTHESIS AND CHARACTERIZATION OF SOME NEW AZETIDINONE, THIAZOLIDINONE and IMIDAZOLODINONE DERIVATIVES FROM 2-AMINOPYRIDINE. Trade Science Inc. Available at: 6. University of North Carolina. Experiment 2: UV-Vis Spectrophotometric Characterization of DOC. Available at: [1]7. Agilent Technologies. (n.d.). The Basics of UV-Vis Spectrophotometry. Available at: [9]8. Sim4t. (2013). UV Vis Absorption Experiment 1: Beer- Lambert Law and Identification of an Unknown Mixture. Available at: [8]9. Mettler Toledo. (n.d.). UV/Vis Spectroscopy Guide | Principles, Equipment & More. Available at: [2]10. Michigan State University Department of Chemistry. (n.d.). UV-Visible Spectroscopy. Available at: [7]11. Ušćumlić, G. S., et al. (2004). Substituent and solvent effects on the UV/Vis absorption spectra of 5-(4-substituted arylazo)-6-hydroxy-4-methyl-3-cyano-2-pyridones. ResearchGate. Available at: [19]12. Ušćumlić, G. S., et al. (n.d.). Substituent and solvent effects on the UV/vis absorption spectra of 5-(3- and 4-substituted arylazo)-4,6-dimethyl-3-cyano-2-pyridones. ResearchGate. Available at: [10]13. Bood, M. (n.d.). An Exploration of Substituent Effects on the Photophysical Properties of Monobenzopentalenes. Chalmers University of Technology Research. Available at: [20]14. Singh, R., & Singh, A. K. (2020). UV-Visible absorption spectroscopy and Z-scan analysis. IOSR Journal of Applied Physics. Available at: [11]15. Fatahpour, M., et al. (n.d.). Design, Synthesis, Anticonvulsant Evaluation, and Molecular Docking Studies of New GABAA Agonist Derivatives. PMC. Available at: [3]16. Valentić, N. V., et al. (n.d.). Effects of substituents on the electronic absorption spectra of 3-N-(4-substituted phenyl). TechnoRep. Available at: [21]17. Wujec, M., et al. (n.d.). Spectroscopic Evaluation of the Potential Neurotoxic Effects of a New Candidate for Anti-Seizure Medication—TP-315 during Chronic Administration (In Vivo). PMC. Available at: [22]18. Leistner, J., et al. (n.d.). Substituent effects in N-acetylated phenylazopyrazole photoswitches. Beilstein Journals. Available at: [23]19. Al-Abdrabalnabi, A. (2023). Journal of Chemistry and Interdisciplinary Research. Gexin Publications. Available at: [24]20. Bán, A., et al. (2005). Computational studies on imidazole heme conformations. PubMed. Available at: [25]21. Słoczyńska, K., et al. (2025). Synthesis, Anticonvulsant, Antinociceptive Activity and Preliminary Safety Evaluations of Novel Hybrid Imidazolidine-2,4-Dione Derivatives with Morpholine Moiety. PubMed. Available at: [4]22. ResearchGate. (n.d.). 25: Normalised UV-Vis absorption of the fluorescent amino acids Phenylalanine, Tryptophan and Tyrosine. Available at: [26]23. Cismesia, A. P., & Tesler, L. S. (2025). Measuring Electronic Transitions Using Leak-Out Spectroscopy. PMC. Available at: [27]24. Correa, J. R., et al. (2011). Spectroscopic Study of Solvent Effects on the Electronic Absorption Spectra of Flavone and 7-Hydroxyflavone in Neat and Binary Solvent Mixtures. MDPI. Available at: [12]25. dos Santos, V. B., et al. (n.d.). Chemometric study of a mixture of amino acids by spectrophotometry in a flow system. Quest Journals. Available at: [28]26. Mary, Y. S., et al. (n.d.). UV-Visible absorption spectra of 3-(3,4-dihydroxyphenyl). ResearchGate. Available at: [13]27. Mohamed, G. G., & El-Gamel, N. E. A. (n.d.). Experimental and Computational Studies on the Electronic Spectral properties of Some 3-Hydroxy, 4-Arylazo [(Benzylidene) Dithio] Diacetic Acids. ResearchGate. Available at: [14]28. Deng, X., et al. (n.d.). Current Research on Antiepileptic Compounds. PMC. Available at: [5]29. Oganesyan, E. T., et al. (n.d.). Studying the anticonvulsant and psychotropic effects: experiments with mice. Available at: [6]30. Sharma, A., et al. (n.d.). Detection of Phenylalanine by Iridium Nanoclusters Using Time-Dependent Density Functional Theory Calculations. PMC. Available at:

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Safety & Regulatory Compliance

Personal protective equipment for handling Imidazolidinetrione, [(phenylmethylene)amino]-

This guide provides essential safety protocols and operational directives for the handling and disposal of Imidazolidinetrione, [(phenylmethylene)amino]- (CAS No. 28643-80-3). Designed for researchers, scientists, and drug development professionals, its purpose is to instill a deep understanding of the risks and to establish a self-validating system of safety for all laboratory procedures involving this compound. This document supplements, but does not replace, the official Safety Data Sheet (SDS) provided by the manufacturer, which should always be consulted as the primary source of information.

Hazard Assessment: Understanding the Risks

A thorough understanding of the inherent hazards of Imidazolidinetrione, [(phenylmethylene)amino]- is the foundation of safe laboratory practice. The primary risks associated with this compound are acute toxicity, severe irritation to the skin, eyes, and respiratory system, and potential reproductive toxicity[1]. The causality is clear: exposure to the compound can lead to adverse health effects, necessitating stringent control measures.

Hazard Classification	Description	Primary Routes of Exposure
Acute Toxicity (Oral, Dermal, Inhalation)	Toxic or harmful if swallowed, in contact with skin, or if inhaled[1][2][3][4]. Ingestion of less than 150g may cause serious health damage[5].	Ingestion, Skin Contact, Inhalation
Skin Corrosion/Irritation	Causes skin irritation[1][2][4][6]. Prolonged or repeated exposure can lead to redness, swelling, and ulceration[5].	Skin Contact
Serious Eye Damage/Irritation	Causes serious eye irritation[1][2][4][6][7][8].	Eye Contact
Respiratory Irritation	May cause respiratory tract irritation, leading to symptoms like coughing and shortness of breath[1][2][4][9].	Inhalation of dust or aerosols
Suspected Carcinogen/Reproductive Toxin	While not universally classified as a carcinogen, some data suggests it is suspected of causing cancer[10]. It has also shown effects on fertility and fetal development in animal studies[1].	Chronic Inhalation or Skin Contact

Diagram: Exposure Pathways and Health Impacts

Caption: Primary exposure routes for Imidazolidinetrione, [(phenylmethylene)amino]- and their corresponding health effects.

Engineering Controls: The First Line of Defense

Personal protective equipment is the final barrier. Your primary protection comes from robust engineering controls designed to minimize exposure at the source.

• Ventilation: All handling of this compound, especially in its solid, powdered form, must be conducted in a certified chemical fume hood or a laboratory with local exhaust ventilation[8][11][12][13]. This is non-negotiable and serves to capture dust and vapors at the source, preventing inhalation.

• Emergency Equipment: Ensure that a safety shower and an eyewash station are located proximal to the workstation[8][11][12][13]. Verify their functionality before beginning any procedure. The immediate availability of this equipment is critical for mitigating accidental exposures.

Personal Protective Equipment (PPE): Your Essential Barrier

A multi-layered PPE approach is mandatory to prevent contact through all potential routes of exposure. The selection of PPE must be based on a thorough risk assessment of the specific procedures being performed.

PPE Requirements Matrix

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Handling Solid	Chemical safety goggles and face shield[14][15].	Compatible chemical-resistant gloves (e.g., Nitrile), double-gloved recommended.	Full-coverage lab coat, closed at the front[11][12].	NIOSH-approved respirator required if not in a fume hood[11][12].
Handling Solutions	Chemical safety goggles[8][11][12].	Compatible chemical-resistant gloves[3][8][11][12].	Full-coverage lab coat[8][11][12].	Not required if handled in a fume hood.
Spill Cleanup	Chemical safety goggles and face shield[14][15].	Heavy-duty chemical-resistant gloves.	Chemical-resistant apron or suit over lab coat.	NIOSH-approved respirator with appropriate cartridges[11][12].

Eye and Face Protection

Direct contact can cause serious eye irritation[1][4][6].

• Mandatory: Wear chemical safety goggles that provide a complete seal around the eyes, compliant with OSHA's 29 CFR 1910.133 or European Standard EN166 regulations[8].

• Splash Hazard: When handling solutions or in any situation with a splash potential, a full-face shield must be worn in addition to safety goggles[14][15].

Skin and Body Protection

This compound is harmful if absorbed through the skin and causes significant irritation[1][2][3].

• Gloves: Wear compatible chemical-resistant gloves at all times[3][11]. Inspect gloves for any signs of degradation or puncture before use[11][16]. Employ the proper glove removal technique (without touching the glove's outer surface) to avoid cross-contamination[11][16]. Contaminated gloves must be disposed of as hazardous waste[16].

• Protective Clothing: A clean, full-sleeved lab coat is required[8][12]. For larger quantities or tasks with a high risk of spillage, a chemical-resistant apron or suit should be worn over the lab coat[12]. All protective clothing should be removed before leaving the laboratory area[10].

Respiratory Protection

Inhalation of dust or aerosols may cause respiratory irritation and acute toxicity[1][2][3].

• Primary Control: A chemical fume hood is the primary method of respiratory protection.

• When Required: If adequate ventilation is not available or if engineering controls are not feasible, a government-approved (NIOSH/MSHA) respirator is mandatory[11][12]. The choice of respirator will depend on the concentration and nature of the airborne contaminant.

Procedural Guidance for Safe Handling

The following workflow provides a systematic approach to handling Imidazolidinetrione, [(phenylmethylene)amino]- safely, from preparation to disposal. Adherence to this process is a self-validating measure of safety compliance.

Diagram: Safe Handling Workflow

Caption: A step-by-step workflow for the safe handling of the chemical from start to finish.

Step-by-Step Protocol

• Preparation: Before handling the chemical, ensure all engineering controls are functional and the necessary PPE is available. Clearly designate the work area.

• Weighing: Conduct all weighing operations within a fume hood or ventilated enclosure to control dust[9]. Use a spatula to gently transfer the solid material. Avoid any actions that could generate dust clouds[5].

• Solution Preparation: When dissolving, add the solid compound slowly to the solvent to prevent splashing.

• Hygiene: Do not eat, drink, or smoke in the laboratory area[2][3][11]. Always wash hands and face thoroughly with soap and water after handling the compound and before leaving the work area[2][7][11].

Emergency Protocols: Immediate and Decisive Action

In the event of an accidental exposure or spill, immediate and correct action is crucial to minimize harm.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do[7][8][13]. Seek immediate medical attention[13].

• Skin Contact: Immediately wash the affected area with plenty of soap and water[3][7][11]. Remove all contaminated clothing and shoes[12][13]. Seek medical attention if irritation develops or persists.

• Inhalation: Move the affected person to fresh air at once[7][11][13]. If breathing is difficult, administer oxygen. If the person is not breathing, provide artificial respiration, but do not use the mouth-to-mouth method if the substance was ingested or inhaled[13]. Seek immediate medical attention[13].

• Ingestion: Do NOT induce vomiting[8][10][13]. If the person is conscious, rinse their mouth with water and give small quantities of water to drink[8][10]. Never give anything by mouth to an unconscious person[10]. Call a poison control center or doctor immediately[1][8].

• Spill Cleanup:

  • Evacuate non-essential personnel from the area.

  • Wear the appropriate level of PPE as detailed in the matrix above.

  • Contain the spill using a non-combustible absorbent material like sand, earth, or vermiculite[10].

  • Carefully collect the absorbed material and place it into a labeled, sealed container for hazardous waste disposal[10][12].

  • Clean the spill area thoroughly, and decontaminate all tools used in the cleanup.

  • Avoid allowing the spilled material or cleanup runoff to enter drains or waterways[10][11].

Waste Management and Disposal

Improper disposal poses a significant environmental and safety risk. All waste must be handled as hazardous.

• Waste Segregation: Collect all waste containing Imidazolidinetrione, [(phenylmethylene)amino]-, including contaminated consumables (gloves, paper towels) and surplus material, in designated, clearly labeled, and sealed hazardous waste containers.

• Disposal Method: The generation of waste should be minimized wherever possible[10]. Disposal must be conducted through a licensed waste disposal contractor and must comply with all federal, state, and local environmental regulations[9][10]. Do not dispose of untreated waste into the sewer system[10]. One approved method involves dissolving the material in a combustible solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber[1][9][17].

By integrating these safety protocols into your daily laboratory operations, you build a resilient culture of safety, ensuring the protection of yourself, your colleagues, and the environment.

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